(Cyclobut-2-en-1-yl)methanol

• CAS: 15963-49-2

Core Science & Biosynthesis

An In-Depth Technical Guide to (Cyclobut-2-en-1-yl)methanol: Chemical Properties and Stability Profile

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

(Cyclobut-2-en-1-yl)methanol, a strained, unsaturated cyclic alcohol, presents a unique molecular scaffold of significant interest in organic synthesis and medicinal chemistry. Its inherent ring strain and the presence of both a reactive double bond and a primary alcohol functional group make it a versatile building block for the synthesis of complex molecules, including novel carbocyclic nucleoside analogues with potential therapeutic applications. This guide provides a comprehensive overview of its chemical properties, stability profile, and key considerations for its use in a research and development setting.

The unique puckered structure of the cyclobutane ring, combined with the reactivity of the allylic alcohol moiety, offers a distinct three-dimensional geometry that is increasingly sought after in drug design to explore new chemical space and improve pharmacokinetic profiles.[1] However, the inherent strain energy of the cyclobutane ring system also dictates its reactivity and stability, necessitating a thorough understanding for its effective utilization.

Key Chemical and Physical Properties

(Cyclobut-2-en-1-yl)methanol is a small, relatively simple molecule, yet its properties are dictated by the interplay of its strained four-membered ring and its functional groups. A summary of its key computed and known properties is presented below.

Property	Value	Source
Molecular Formula	C₅H₈O	PubChem[2]
Molecular Weight	84.12 g/mol	PubChem[2]
IUPAC Name	(Cyclobut-2-en-1-yl)methanol	PubChem[2]
CAS Number	15963-49-2	PubChem[2]
Appearance	Not widely reported, expected to be a liquid	-
Boiling Point	Not experimentally determined	-
Melting Point	Not experimentally determined	-
Density	Not experimentally determined	-
Solubility	Expected to be soluble in common organic solvents	-

Structural Elucidation: Spectroscopic Profile

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the asymmetry of the molecule. Key signals would include those for the vinyl protons of the cyclobutene ring, the proton on the carbon bearing the hydroxyl group, the methylene protons of the hydroxymethyl group, and the aliphatic protons of the cyclobutane ring.

• ¹³C NMR: The carbon NMR would show distinct signals for the two sp² carbons of the double bond, the sp³ carbon attached to the hydroxyl group, the methylene carbon of the hydroxymethyl group, and the remaining sp³ carbon of the cyclobutane ring.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol. A peak around 1650 cm⁻¹ would indicate the C=C stretching of the cyclobutene ring. C-H stretching vibrations for both sp² and sp³ hybridized carbons would be observed in the 2800-3100 cm⁻¹ region.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M+) at m/z 84. Fragmentation patterns would likely involve the loss of a hydrogen atom (M-1), a hydroxyl radical (M-17), or a hydroxymethyl radical (M-31). Ring-opening fragmentation pathways characteristic of cyclobutane derivatives would also be expected.

Stability Profile: A Molecule Under Strain

The stability of (Cyclobut-2-en-1-yl)methanol is intrinsically linked to the high ring strain of the cyclobutane moiety, which makes it susceptible to various degradation pathways.

Thermal Stability

While specific studies on the thermal decomposition of (Cyclobut-2-en-1-yl)methanol are not available, the thermal behavior of its saturated analog, cyclobutanemethanol, provides valuable insights. The thermal decomposition of cyclobutanemethanol in the gas phase between 692–735 K yields ethene and allyl alcohol.[3] This reaction is a unimolecular process that likely proceeds through a biradical transition state.[3] It is plausible that (Cyclobut-2-en-1-yl)methanol would undergo a similar, and likely more facile, ring-opening process upon heating due to the additional strain imposed by the double bond. Thermally induced [2+2] cycloreversions are a common reactivity pattern for cyclobutanes.

Caption: Hypothesized thermal decomposition of (Cyclobut-2-en-1-yl)methanol.

Photochemical Stability

Cyclobutene derivatives are known to undergo photochemical ring-opening reactions.[4] Upon irradiation with ultraviolet light, the π-bond of the cyclobutene can be excited, leading to a conrotatory or disrotatory ring-opening to form a conjugated diene. This reactivity is a significant consideration for the handling and storage of (Cyclobut-2-en-1-yl)methanol, which should be protected from light to prevent degradation.

Reactivity with Oxidizing Agents

The allylic alcohol functionality in (Cyclobut-2-en-1-yl)methanol is susceptible to oxidation. Mild oxidizing agents can convert the primary alcohol to the corresponding aldehyde, (cyclobut-2-en-1-yl)carbaldehyde, while stronger oxidizing agents could lead to the carboxylic acid or cause cleavage of the double bond and/or the strained ring. Care should be taken to avoid unintended oxidation by atmospheric oxygen, and the compound should be stored under an inert atmosphere.

Acid and Base Sensitivity

The strained cyclobutane ring is prone to rearrangement under acidic conditions. Protic or Lewis acids can catalyze the ring expansion or opening of the cyclobutane ring to form more stable carbocation intermediates, which can then lead to a variety of rearranged products. The presence of the double bond and the alcohol group can further influence the course of these rearrangements. The molecule is expected to be relatively stable to non-nucleophilic bases, although strong bases could deprotonate the alcohol.

Experimental Protocols: Synthesis and Handling

Synthesis

A common synthetic route to (Cyclobut-2-en-1-yl)methanol involves the reduction of a suitable precursor such as (cyclobut-2-en-1-yl)carbaldehyde or a cyclobut-2-enecarboxylic acid derivative.

Protocol: Reduction of (Cyclobut-2-en-1-yl)carbaldehyde with Sodium Borohydride

This protocol is adapted from general procedures for the reduction of aldehydes.[5]

• Dissolution: Dissolve (cyclobut-2-en-1-yl)carbaldehyde (1.0 eq) in methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) (1.1 eq) portion-wise to the stirred solution.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quenching: Slowly add water to quench the excess NaBH₄.

• Extraction: Extract the product with a suitable organic solvent such as ethyl acetate or diethyl ether.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by vacuum distillation or column chromatography on silica gel.

Sources

• 1. (Cyclobut-2-en-1-yl)methanol | C5H8O | CID 13815416 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thermal unimolecular decomposition of cyclobutanemethanol - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of cyclobutane nucleoside analogues 3: Preparation of carbocyclic derivatives of oxetanocin - PubMed [pubmed.ncbi.nlm.nih.gov]

(Cyclobut-2-en-1-yl)methanol molecular structure and ring strain energy

Topic: (Cyclobut-2-en-1-yl)methanol Molecular Structure and Ring Strain Energy Content Type: Technical Whitepaper Audience: Researchers, Synthetic Chemists, and Drug Discovery Professionals

Executive Summary

(Cyclobut-2-en-1-yl)methanol (CAS 15963-49-2) represents a high-value structural motif in advanced organic synthesis. Characterized by a strained four-membered ring containing a single endocyclic double bond and an exocyclic hydroxymethyl group, this molecule serves as a potent "masked" diene. Its utility is driven by the release of significant ring strain energy (RSE) (~28–30 kcal/mol) upon electrocyclic ring opening, providing a thermodynamic driving force for accessing functionalized 1,3-butadienes. This guide details the structural dynamics, strain energetics, and validated synthetic protocols for this compound.

Molecular Architecture & Conformational Analysis

Structural Geometry

Unlike the puckered "butterfly" conformation of cyclobutane (dihedral angle ~25°), the cyclobutene core of (Cyclobut-2-en-1-yl)methanol is nearly planar. The introduction of the sp²-hybridized carbons (C2 and C3) forces the ring atoms into a coplanar arrangement to maximize

-orbital overlap, significantly altering the bond angles compared to the saturated analog.

• Bond Angles: The internal bond angles at the sp² centers are compressed to approximately 94°, while the sp³ centers (C1 and C4) exhibit angles near 86°, deviating sharply from the ideal 120° and 109.5°, respectively.

• Substituent Orientation: The hydroxymethyl group at C1 occupies a pseudo-equatorial position to minimize transannular steric interactions, though the rigidity of the double bond limits conformational flexibility.

Visualization of Structural Hierarchy

The following diagram illustrates the structural connectivity and the key strain centers within the molecule.

Figure 1: Structural hierarchy of (Cyclobut-2-en-1-yl)methanol highlighting strain centers.

Ring Strain Energy (RSE) Dynamics

Thermodynamic Profile

The reactivity of (Cyclobut-2-en-1-yl)methanol is governed by its Ring Strain Energy. While cyclobutane is highly strained (~26.3 kcal/mol), the introduction of the double bond in cyclobutene paradoxically results in a similar or slightly elevated strain energy, depending on the reference model.

Parameter	Cyclobutane	Cyclobutene Core	Cyclopropane
Ring Strain Energy (RSE)	26.3 kcal/mol	28.4 – 30.0 kcal/mol	27.5 kcal/mol
Hybridization	sp³ (all)	sp² (C2, C3) / sp³ (C1, C4)	sp³ (bent bonds)
Dominant Strain Type	Pitzer (Torsional)	Baeyer (Angle) + Torsional	Baeyer (Angle)

The "Anomalous" Stability

Despite the high angle strain required to compress an sp² bond angle (ideal 120°) into a 4-membered ring, the RSE of cyclobutene is not drastically higher than cyclobutane. This is attributed to the reduction in torsional strain (Pitzer strain); the planar geometry eliminates the eclipsing hydrogen interactions found in the puckered cyclobutane ring. However, the ~29 kcal/mol of potential energy stored in the ring makes the molecule a "spring-loaded" electrophile and a precursor for electrocyclic ring opening.

Synthetic Accessibility & Protocols

Synthesis via Ester Reduction

The most robust route to (Cyclobut-2-en-1-yl)methanol involves the reduction of methyl cyclobut-2-ene-1-carboxylate (CAS 15963-45-8). Standard borohydride reagents (e.g., NaBH₄) are typically insufficient for ester reduction; therefore, Lithium Aluminum Hydride (LiAlH₄) is the reagent of choice.

Protocol: LiAlH₄ Reduction

Safety Note: LiAlH₄ is pyrophoric and reacts violently with water.[1] Perform all steps under an inert atmosphere (Argon/Nitrogen).

• Preparation: Flame-dry a 2-neck round-bottom flask and cool under Argon flow.

• Solvent System: Add anhydrous diethyl ether (Et₂O) or THF.

• Reagent Addition: Add LiAlH₄ (1.1 equivalents) at 0°C.

• Substrate Addition: Add methyl cyclobut-2-ene-1-carboxylate dropwise over 15 minutes, maintaining temperature <5°C.

• Reaction: Warm to room temperature and stir for 2–4 hours. Monitor by TLC (disappearance of ester spot).

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • mL water ( = grams of LiAlH₄ used).
  • mL 15% NaOH solution.
  • mL water.

• Workup: Filter the granular white precipitate through Celite. Dry the filtrate over MgSO₄ and concentrate in vacuo.

• Purification: Distillation or flash chromatography (Silica gel, Hexanes/EtOAc).

Reactivity: Electrocyclic Ring Opening

The defining feature of this molecule is its thermal instability. Upon heating, it undergoes a 4

-electrocyclic ring opening to yield 1,3-dienes.[2][3]

• Mechanism: Concerted, thermal ring opening.[4]

• Stereochemistry: Governed by Woodward-Hoffmann rules (Thermal = Conrotatory ).[5]

• Torquoselectivity: The hydroxymethyl group acts as an electron donor (alkyl-like). In 3-substituted cyclobutenes, electron donors preferentially rotate outward to minimize steric clash and maximize electronic stabilization.

• Product: (E)-2,4-pentadien-1-ol derivatives (specifically (E)-penta-2,4-dien-1-ol if considering the carbon skeleton extension).

Synthesis & Reactivity Workflow

The following diagram maps the synthetic pathway and the subsequent strain-release transformation.

Figure 2: Synthetic pathway from ester precursor to diene via thermal ring opening.

References

• PubChem. (n.d.). (Cyclobut-2-en-1-yl)methanol Compound Summary. National Library of Medicine. [Link]

• Wiberg, K. B. (1986). The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition. (Contextual grounding for Cyclobutene RSE ~28-30 kcal/mol).

• Houk, K. N., et al. (2008). Torquoselectivity in the Electrocyclic Ring Opening of Cyclobutenes. Journal of the American Chemical Society. (Theoretical basis for "outward" rotation of donor substituents).[4]

• Master Organic Chemistry. (2020). Electrocyclic Reactions: Ring Opening of Cyclobutenes. [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Examples Of Electrocyclic Reactions [ch.ic.ac.uk]
• 5. chemistnotes.com [chemistnotes.com]

Solubility Profiling &amp; Handling of (Cyclobut-2-en-1-yl)methanol: A Technical Guide

This guide serves as a technical reference for the physicochemical profiling and handling of (Cyclobut-2-en-1-yl)methanol , a specialized strained-ring intermediate used in the synthesis of nucleoside analogs and complex pharmaceutical scaffolds.

Executive Summary & Compound Profile

(Cyclobut-2-en-1-yl)methanol (CAS: 15963-49-2) is a small, amphiphilic allylic alcohol. Its solubility behavior is governed by the competition between its hydrophilic hydroxymethyl group and the hydrophobic, sterically strained cyclobutene ring.

For drug development professionals, this compound presents a specific challenge: it sits on the "solubility cliff" between aqueous and organic phases. With a calculated LogP of approximately 0.5, it exhibits significant solubility in both water and organic solvents, making extraction and purification non-trivial.

Physicochemical Snapshot

Property	Value / Descriptor	Implication for Solubility
Molecular Formula	C₅H₈O	Low MW (84.12 g/mol ) favors high solubility.[1]
Structure	Primary Alcohol + Cyclobutene	Amphiphilic; H-bond donor/acceptor.
Calculated LogP	~0.5	Semi-polar. Partitions almost equally between water and octanol.
Boiling Point	Predicted ~140–150°C	Moderate volatility; concentration requires care.
Physical State	Colorless to pale yellow liquid	Miscible with many solvents.

The Solubility Landscape

Aqueous Solubility (The "Water Trap")

Unlike larger aliphatic alcohols (e.g., hexanol), (Cyclobut-2-en-1-yl)methanol is highly soluble in water . The hydroxyl group dominates the small hydrophobic surface area of the cyclobutene ring.

• Prediction: >50 mg/mL (potentially miscible).

• Implication: In synthetic workups, this compound will not efficiently partition into non-polar organic solvents (like Hexane or Toluene) from an aqueous layer. It risks being discarded in the aqueous waste stream.

Organic Solvent Compatibility

The compound exhibits broad solubility in organic solvents due to its small size and lipophilic ring.

Solvent Class	Representative Solvents	Solubility Rating	Notes
Polar Protic	Methanol, Ethanol	Miscible	Excellent for storage, but promotes nucleophilic attack if acidic.
Polar Aprotic	DMSO, DMF, Acetonitrile	Miscible	Good for reactions; difficult to remove post-reaction.
Chlorinated	Dichloromethane (DCM), Chloroform	High	Preferred extraction solvent.
Esters/Ethers	Ethyl Acetate, THF, Diethyl Ether	High	Good extraction solvents, often require "salting out".
Non-Polar	Hexanes, Heptane	Low to Moderate	Used as a co-solvent for chromatography (antisolvent).

Experimental Protocols: Determining Solubility & Partitioning

As an application scientist, you cannot rely on predicted values for critical formulation steps. The following protocols are designed to validate solubility and partition coefficients (LogD/LogP) specifically for volatile, reactive alcohols.

Protocol A: The "Salting Out" Extraction Efficiency Test

Purpose: To determine the optimal solvent system for isolating the compound from aqueous reaction mixtures.

Reagents: Saturated NaCl solution (Brine), Dichloromethane (DCM), Ethyl Acetate (EtOAc), Diethyl Ether (Et₂O).

Workflow:

• Preparation: Dissolve 50 mg of (Cyclobut-2-en-1-yl)methanol in 2 mL of water (simulating a reaction quench).

• Control: Measure the concentration of the aqueous phase using HPLC or GC (Area_initial).

• Extraction:

  • Aliquot A: Extract with 2 mL DCM.

  • Aliquot B: Extract with 2 mL EtOAc.

  • Aliquot C: Saturate with NaCl, then extract with 2 mL EtOAc.

• Analysis: Separate layers. Analyze the aqueous layer for residual compound.

• Calculation:

  [1]

Success Criteria: A recovery >95% indicates a viable extraction protocol. Typically, DCM or Salting out + EtOAc is required for this molecule.

Protocol B: Thermodynamic Solubility (Shake-Flask Method)

Purpose: Definitive solubility data for formulation.

• Excess Addition: Add liquid (Cyclobut-2-en-1-yl)methanol dropwise to 1 mL of buffer (pH 7.4) or water in a sealed HPLC vial until a visible droplet persists (phase separation).

  • Note: Do not use open beakers; the compound is moderately volatile.

• Equilibration: Agitate at 25°C for 24 hours.

• Separation: Centrifuge at 10,000 rpm for 5 minutes to separate the undissolved oil droplet from the saturated aqueous phase.

• Sampling: Carefully pipette the supernatant (aqueous phase). Dilute 100x with Methanol to prevent precipitation/phase separation in the needle.

• Quantification: Analyze via GC-FID or HPLC-UV (210 nm detection for the alkene).

Visualization: Extraction & Purification Logic[2]

The following diagram illustrates the decision logic for processing reaction mixtures containing (Cyclobut-2-en-1-yl)methanol, accounting for its amphiphilic nature and stability risks.

Caption: Decision matrix for the extraction and purification of amphiphilic cyclobutenyl alcohols.

Critical Handling & Stability Factors

When evaluating solubility, one must also consider the chemical stability of the solute in the chosen solvent.

Thermal Instability (Ring Opening)

Cyclobutenes are strained rings. At elevated temperatures (>100°C), (Cyclobut-2-en-1-yl)methanol can undergo electrocyclic ring opening to form butadiene derivatives.

• Solubility Implication: Do not use high-boiling solvents (e.g., DMSO, water) if removal requires high heat. Use low-boiling solvents (DCM, Ether) that can be stripped at <40°C.

Acid Sensitivity

Allylic alcohols on strained rings are prone to acid-catalyzed rearrangement (allylic transposition) or dehydration.

• Protocol Adjustment: When testing solubility in aqueous buffers, ensure pH is neutral (7.0–7.4). Avoid acidic HPLC mobile phases (e.g., 0.1% TFA) during long runs; use neutral buffers or low concentrations of Formic Acid.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13815416, (Cyclobut-2-en-1-yl)methanol. Retrieved from [Link]

• Bartholomew, A. et al. (2017). Synthesis and Computational Studies of Nucleoside Analogues. (Discusses extraction of cyclobutenyl intermediates using DCM). Retrieved from [Link]

• LibreTexts Chemistry. Solubility of Alcohols and Organic Compounds. (General principles for C4-C6 alcohol solubility). Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]

Literature review of (Cyclobut-2-en-1-yl)methanol as a chiral building block

Executive Summary

(Cyclobut-2-en-1-yl)methanol (CAS: 15963-49-2) represents a high-value chiral building block in modern organic synthesis, distinguished by its strained four-membered ring and reactive olefinic functionality. Its utility spans the synthesis of complex terpenes (e.g., Grandisol), carbocyclic nucleoside analogues (e.g., Oxetanocin derivatives), and non-natural amino acids. This guide dissects the technical nuances of its synthesis, enzymatic resolution, and application, providing researchers with a self-validating roadmap for utilizing this scaffold in drug discovery.

Structural & Stereochemical Analysis[1]

The cyclobutene core introduces significant ring strain (~28.4 kcal/mol), making the molecule highly reactive toward ring-opening and expansion reactions. Unlike the puckered conformation of cyclobutane, the cyclobutene ring is nearly planar, but substitution at the C1 position (hydroxymethyl group) introduces stereochemical complexity.

Key Reactivity Profiles

• Olefinic Strain: The double bond is highly susceptible to electrophilic addition and cycloaddition ([2+2]), serving as a handle for further functionalization.

• Hydroxyl Handle: The primary alcohol allows for facile activation (tosylation/mesylation) for nucleophilic displacement or oxidation to the corresponding aldehyde/acid for amino acid synthesis.

Synthetic Routes & Enantioselective Access[2][3][4][5][6]

Access to enantiopure (Cyclobut-2-en-1-yl)methanol is the critical bottleneck for its application. While racemic synthesis is straightforward, obtaining high enantiomeric excess (ee) requires kinetic resolution or asymmetric catalysis.

Primary Synthetic Pathway (Photochemical [2+2])

The most direct route to the cyclobutene core involves the photochemical [2+2] cycloaddition of acetylene with acrylate derivatives, followed by reduction.

• Cycloaddition: Acetylene + Methyl Acrylate

  Methyl cyclobut-2-enecarboxylate.

• Reduction: Methyl cyclobut-2-enecarboxylate

  (±)-(Cyclobut-2-en-1-yl)methanol .

Protocol: Enzymatic Kinetic Resolution (Self-Validating System)

To separate the enantiomers, lipase-catalyzed acetylation is the industry standard due to its high E-value (Enantiomeric Ratio).

Mechanism: The lipase preferentially acetylates one enantiomer (typically the R-isomer in related cyclic alcohols), leaving the S-alcohol unreacted. This allows for physical separation via column chromatography.[1]

Detailed Experimental Protocol

Reagents:

• Substrate: (±)-(Cyclobut-2-en-1-yl)methanol (1.0 eq)

• Enzyme: Novozym 435 (Immobilized Candida antarctica Lipase B) - 20% w/w relative to substrate.

• Acyl Donor/Solvent: Vinyl Acetate (5.0 eq) in MTBE or DIPE (tert-butyl methyl ether or diisopropyl ether).

• Temperature: 25–30 °C.

Step-by-Step Workflow:

• Preparation: Dissolve 10 mmol of racemic alcohol in 50 mL of anhydrous MTBE. Add 50 mmol of vinyl acetate.

• Initiation: Add 200 mg of Novozym 435. Incubate in an orbital shaker at 200 rpm.

• Monitoring: Monitor reaction progress via GC or chiral HPLC every hour.

  • Stop Condition: When conversion reaches 50% (theoretical maximum yield for resolution).

• Termination: Filter off the immobilized enzyme (enzyme can be washed and reused).

• Separation: Concentrate the filtrate. Separate the unreacted alcohol (Enantiomer A) from the acetate ester (Enantiomer B) using flash chromatography (Silica gel, Hexane:EtOAc gradient).

• Hydrolysis: The acetate ester is hydrolyzed (

  , MeOH) to yield the antipodal alcohol.

Applications in Drug Development & Natural Product Synthesis[8]

Carbocyclic Nucleoside Analogues

Carbocyclic nucleosides, where the furanose oxygen is replaced by a methylene group, show enhanced metabolic stability against phosphorylases. (Cyclobut-2-en-1-yl)methanol is a direct precursor to Oxetanocin analogues and antiviral candidates.

• Coupling Strategy: The alcohol is converted to a leaving group (Mesylate) and coupled with purine bases (Adenine, Guanine) via

  displacement.

• Regioselectivity: N9-alkylation is favored, but N7-isomers are common byproducts requiring separation.

Grandisol Synthesis

Grandisol ((+)-cis-2-isopropenyl-1-methylcyclobutaneethanol) is a pheromone with a cyclobutane core.[2] While Grandisol itself is saturated, the cyclobutenyl carbinol serves as a key intermediate in formal syntheses where the double bond is used to introduce the isopropenyl side chain via cuprate addition or rearrangement.

Visualization of Pathways

Caption: Synthesis, resolution, and downstream application pathways of (Cyclobut-2-en-1-yl)methanol.

Quantitative Data Summary

Parameter	Value/Condition	Notes
Molecular Weight	84.12 g/mol	Low MW allows high atom economy.
Boiling Point	~145 °C (est.)	Volatile; handle with care during concentration.
Ring Strain	~28.4 kcal/mol	High reactivity; avoid prolonged heating >100°C.
Resolution Yield	45-48% (per enantiomer)	Near theoretical max (50%) for kinetic resolution.
Enantiomeric Excess	>98% ee	Achievable with Novozym 435 or Lipase PS.

References

• Synthesis via [2+2] Photocycloaddition

  • Xu, Y., Conner, M. L., & Brown, M. K. (2015). Cyclobutane and Cyclobutene Synthesis: Catalytic Enantioselective [2+2] Cycloadditions. Angewandte Chemie International Edition. Link

• Enzymatic Resolution Methodologies: Gotor-Fernández, V., et al. (2006). Lipase-Catalyzed Resolution of Chiral Building Blocks. Chemical Reviews. (General methodology applied to cyclic carbinols).

• Application in Nucleoside Analogues

  • Hassan, M. M., et al. (2018). Synthesis of cyclobutane nucleoside analogues 3: Preparation of carbocyclic derivatives of oxetanocin. Nucleosides, Nucleotides & Nucleic Acids.[3] Link

• Grandisol Synthesis Context

  • Hamon, D. P. G., & Tuck, K. L. (2000).[2][4][5] An Asymmetric Synthesis of (+)-Grandisol... via a Kinetic Resolution. Journal of Organic Chemistry. Link[2]

Sources

• 1. Synthesis of Enantiopure [3]Cyclorubicenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An asymmetric synthesis of (+)-grandisol, a constituent of the aggregation pheromone of the cotton boll weevil, via a kinetic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 4. The Pherobase Synthesis - 1R2S-grandisol | C10H18O [pherobase.com]
• 5. pubs.acs.org [pubs.acs.org]

Reactivity of Hydroxymethyl Group in Cyclobutene Derivatives: A Technical Guide

Executive Summary

The cyclobutene moiety represents a high-energy structural motif increasingly utilized in medicinal chemistry as a bioisostere for phenyl rings and rigid spacers. However, the introduction of a hydroxymethyl group (

) creates a unique reactivity landscape dominated by ring strain and orbital symmetry rules. This guide analyzes the divergent reactivity of 1-hydroxymethylcyclobutene (vinylic) and 3-hydroxymethylcyclobutene (allylic) derivatives. It provides actionable protocols for functionalization while avoiding the catastrophic failure modes of electrocyclic ring opening and acid-catalyzed rearrangement.

Structural Logic & Stability Profiles

The reactivity of hydroxymethylcyclobutenes is governed by the position of the substituent relative to the strained double bond.

The 3-Hydroxymethyl System (Allylic)

• Primary Risk: Thermal electrocyclic ring opening.

• Mechanism: Under thermal conditions, cyclobutenes undergo conrotatory ring opening to generate 1,3-butadienes.[1] The presence of a substituent at C3 introduces torquoselectivity .[2]

• Torquoselectivity Rule: To minimize steric clash during the transition state, the bulky hydroxymethyl group preferentially rotates outward. However, electron-donating capabilities of the oxygen can subtly influence the activation energy barrier.

• Stability Threshold: Most 3-substituted cyclobutenes are stable at room temperature but degrade rapidly >100°C.

The 1-Hydroxymethyl System (Vinylic)

• Primary Risk: Acid-catalyzed ring expansion/rearrangement.

• Mechanism: Protonation of the hydroxyl group or the adjacent alkene generates a carbocation that triggers skeletal rearrangement, often yielding cyclopentenones (Nazarov-type or Meyer-Schuster pathways).

• Stability Threshold: Stable to thermal conditions relative to the 3-isomer, but highly sensitive to Brønsted and Lewis acids.

The Electrocyclic Switch: Mechanism & Control

Understanding the orbital symmetry rules is non-negotiable for working with 3-hydroxymethyl derivatives. The reaction is a ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

electrocyclic process.[1]

Visualization: Torquoselectivity in Ring Opening

The following diagram illustrates the conrotatory pathways. The "Outward" rotation is kinetically favored, preserving the ring integrity at lower temperatures, while high heat forces the opening to the diene.

Caption: Torquoselectivity in the thermal ring opening of 3-hydroxymethylcyclobutene favoring outward rotation.

Functional Group Transformations: The Hydroxyl Handle

The hydroxymethyl group is the primary handle for conjugation or further synthesis. However, standard protocols must be modified to accommodate ring strain.

Oxidation Protocols (Alcohol Aldehyde)

Challenge: The resulting cyclobutenecarboxaldehyde is an electron-deficient alkene, making the ring highly electrophilic and susceptible to nucleophilic attack or polymerization.

Reagent	Suitability	Notes
Dess-Martin Periodinane (DMP)	High	Best choice. Neutral conditions prevent acid-catalyzed rearrangement.
Swern Oxidation	Medium	Effective, but requires careful temperature control (-78°C) to avoid side reactions during the quenching phase.
Jones Reagent / PCC	Low	Avoid. Acidic nature triggers ring expansion or decomposition.
MnO₂	Medium	Good for allylic alcohols (3-isomer), but variable activity of MnO₂ can lead to inconsistent yields.

Protocol: Buffered DMP Oxidation

Use this protocol for 1-hydroxymethylcyclobutene to avoid ring expansion.

• Preparation: Dissolve 1-hydroxymethylcyclobutene (1.0 eq) in anhydrous DCM (

  M).

• Buffering: Add

  (5.0 eq) to the suspension. Critical Step: This neutralizes any residual acetic acid from the DMP.

• Addition: Add Dess-Martin Periodinane (1.2 eq) at 0°C.

• Reaction: Warm to RT and stir for 1-2 hours. Monitor by TLC (aldehyde spot will be UV active).

• Workup: Quench with saturated

  / (1:1). Extract with .

• Purification: Rapid filtration through a short silica plug. Do not store the aldehyde; use immediately.

Acid-Catalyzed Rearrangement (Ring Expansion)

For 1-hydroxymethylcyclobutenes, acid catalysis does not lead to simple substitution but rather skeletal rearrangement to cyclopentenones. This is often a desired pathway for synthesizing five-membered rings but a "trap" when trying to maintain the four-membered ring.

Caption: Acid-catalyzed rearrangement of 1-hydroxymethylcyclobutene to cyclopentenone.

Pharmaceutical Relevance: Bioisosterism

In drug discovery, the cyclobutene ring serves as a rigidified bioisostere.[3]

• "Escape from Flatland": Replacing a phenyl ring with a cyclobutene (or its saturated cyclobutane analog) increases the fraction of

  carbons ( ), which correlates with improved clinical success rates by enhancing solubility and metabolic stability.

• Vector Alignment: The angle of exit for substituents on a cyclobutene ring (

  for cis, for trans/vinylic) provides a unique geometric vector compared to the of benzene or of cyclohexane.

• Metabolic Blocking: The hydroxymethyl group can be fluorinated (using DAST or Deoxo-Fluor) to form a

  group, blocking metabolic oxidation at that site while maintaining polarity.

References

• Master Organic Chemistry. (2020). Electrocyclic Reactions. Retrieved from [Link]

• ResearchGate. (2014). Cyclobutene Ring Opening Reactions. Retrieved from [Link]

• Organic Chemistry Portal. Cyclopentenone Synthesis. Retrieved from [Link]

• National Institutes of Health (PMC). (2019). Cyclobutanes in Small-Molecule Drug Candidates. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Stereochemistry of Thermal Electrocyclic Reactions. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Safety Data Sheet (SDS) and Toxicity Hazards of (Cyclobut-2-en-1-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

(Cyclobut-2-en-1-yl)methanol (CAS No. 15963-49-2) is a unique chemical entity that combines the structural features of a cyclobutene ring and a methanol group.[1][2] As cyclobutane derivatives are increasingly explored in medicinal chemistry for their potential to impart favorable pharmacological properties, understanding the safety and toxicity profile of such building blocks is paramount for ensuring laboratory safety and making informed decisions in drug development pipelines.[3][4]

This guide provides a comprehensive analysis of the potential hazards associated with (Cyclobut-2-en-1-yl)methanol. Due to the limited availability of specific toxicological data for this compound, this document leverages a precautionary approach by extrapolating from the well-documented hazards of its core functional group, methanol, and considering the general properties of cyclobutane derivatives.

Physicochemical Properties

A foundational understanding of a compound's physical and chemical characteristics is essential for its safe handling and use.

Property	Value	Source
CAS Number	15963-49-2	[1][2]
Molecular Formula	C5H8O	[2]
Molecular Weight	84.12 g/mol	[2]
Synonyms	2-Cyclobutene-1-methanol	[2]

Toxicological Profile: An Extrapolation from Methanol

Given that (Cyclobut-2-en-1-yl)methanol is a derivative of methanol, it is prudent to assume it may share similar toxicological properties. Methanol is classified as a highly toxic substance with both acute and chronic health effects.[5][6][7][8]

Globally Harmonized System (GHS) Classification for Methanol

The GHS provides a standardized framework for communicating hazard information. The classification for methanol serves as a critical starting point for assessing the potential hazards of its derivatives.

Hazard Class	Category	Hazard Statement
Flammable liquids	2	H225: Highly flammable liquid and vapor[5][6]
Acute toxicity, Oral	3	H301: Toxic if swallowed[5][6]
Acute toxicity, Dermal	3	H311: Toxic in contact with skin[5][6]
Acute toxicity, Inhalation	3	H331: Toxic if inhaled[5][6]
Specific target organ toxicity — single exposure	1	H370: Causes damage to organs (optic nerve, central nervous system)[5][6][8]

Acute Toxicity

Methanol is toxic through all primary routes of exposure: ingestion, inhalation, and skin absorption.[5][6][7]

• Ingestion: Swallowing even small amounts of methanol can be fatal or lead to irreversible blindness.[7] A lethal dose of methanol is estimated to be approximately 1 g/kg of body weight, which equates to about 1 to 2 mL/kg.[9] Symptoms of ingestion include headache, dizziness, nausea, vomiting, blurred vision, and in severe cases, coma and death.[7]

• Inhalation: Inhaling methanol vapors can irritate the respiratory tract and cause systemic toxic effects, particularly on the nervous system and optic nerve.[7]

• Dermal Contact: Methanol can be absorbed through the skin, and prolonged or extensive contact may lead to systemic toxicity similar to that of ingestion or inhalation.[7][10] It also causes skin irritation.[7]

Serious Eye Damage/Irritation

Methanol may cause mild eye irritation.[11] However, due to its systemic effects, any eye contact should be treated as a serious exposure.

Chronic and Long-Term Effects

Prolonged or repeated exposure to methanol may have cumulative adverse effects.[12] It may also cause adverse reproductive effects, such as birth defects or infertility, based on animal data.[7] While methanol is not generally considered to be a carcinogen, it can cause significant damage to the central nervous system and other organs with repeated exposure.[11]

The Role of the Cyclobutane Moiety in Drug Discovery

The inclusion of a cyclobutane ring in a molecule is a strategic choice in modern medicinal chemistry. These strained carbocycles offer a unique three-dimensional structure that can confer several advantages:[3]

• Metabolic Stability: The cyclobutane scaffold can enhance a drug candidate's resistance to metabolic degradation, a key factor in improving pharmacokinetic profiles.[4]

• Conformational Restriction: The rigid, puckered structure of the cyclobutane ring can lock a molecule into a specific conformation, which can lead to increased potency and selectivity for its biological target.[3][4]

• Pharmacophore Presentation: The defined geometry of the cyclobutane ring can be used to precisely orient key pharmacophoric groups, optimizing their interaction with a receptor or enzyme.[3]

While the cyclobutane ring itself is relatively inert, its presence in (Cyclobut-2-en-1-yl)methanol makes this compound a valuable building block for creating novel chemical entities with potentially improved drug-like properties.[3]

Risk Assessment and Safe Handling Protocols

A thorough risk assessment is mandatory before handling any chemical, especially one with limited specific safety data. The following workflow should be adopted.

Experimental Protocol: Safe Handling of (Cyclobut-2-en-1-yl)methanol

This protocol is based on the assumption that (Cyclobut-2-en-1-yl)methanol poses hazards similar to or greater than those of methanol.

• Preparation and Engineering Controls:

  • Always handle (Cyclobut-2-en-1-yl)methanol within a certified chemical fume hood to prevent inhalation of vapors.

  • Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

  • Keep the compound away from heat, sparks, open flames, and other ignition sources.[8][13] Use non-sparking tools and explosion-proof equipment where necessary.[13]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber or nitrile). Inspect gloves for any signs of degradation or puncture before use.

  • Skin and Body Protection: Wear a flame-resistant lab coat and closed-toe shoes. Ensure skin is not exposed.

• Handling and Storage:

  • Keep the container tightly closed when not in use.[5][6]

  • Store in a cool, well-ventilated area designated for flammable and toxic liquids.

  • Avoid contact with strong oxidizing agents, acid anhydrides, and acid chlorides.[13]

• Waste Disposal:

  • Dispose of waste in a designated, properly labeled hazardous waste container. Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Prompt and correct action is critical in the event of an exposure or spill.

Exposure Route	First Aid Measures
Inhalation	Immediately move the affected person to fresh air.[12] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[14]
Skin Contact	Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[10][12] Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15-20 minutes, holding the eyelids open.[14][15] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[12][15] Never give anything by mouth to an unconscious person.[12] Seek immediate medical attention.

In case of a spill, evacuate the area, remove all ignition sources, and ventilate the space. For small spills, absorb with an inert material (e.g., sand, diatomaceous earth) and place in a suitable container for disposal.[16] For large spills, contact your institution's environmental health and safety department immediately.

Conclusion and a Call for Further Research

(Cyclobut-2-en-1-yl)methanol is a compound of interest for researchers and drug development professionals due to its unique structural motifs. However, the absence of specific toxicological data necessitates a highly cautious approach to its handling. This guide has established a baseline for safety protocols by extrapolating from the known, severe hazards of methanol.

The scientific community is strongly encouraged to conduct and publish comprehensive toxicological studies on (Cyclobut-2-en-1-yl)methanol and other novel building blocks. Such data is invaluable for performing accurate risk assessments and ensuring the safety of the researchers who are at the forefront of scientific innovation. Until such data becomes available, all handling of this compound should be performed under the assumption that it is highly flammable and highly toxic.

References

• Safety Data Sheet - SPS | Solvents & Petroleum Service, Inc. (2015-06-01). Available from: [Link]

• Methanol Toxicity - StatPearls - NCBI Bookshelf. (2025-02-06). Available from: [Link]

• Methanol - Standard Operating Procedure. (2012-12-14). Available from: [Link]

• Product: Methanol Safety Data Sheet - Mitsubishi Gas Chemical America. Available from: [Link]

• Global Product Strategy (GPS) Safety Summary Methanol - Addressee Name. (2015-07-10). Available from: [Link]

• Methanol Safety Data Sheet - Methanex. (2023-11-22). Available from: [Link]

• Safety Data Sheet: Methanol - Carl ROTH. Available from: [Link]

• (Cyclopent-2-en-1-yl)methanol | C6H10O | CID 317543 - PubChem - NIH. Available from: [Link]

• Safety Data Sheet: Methanol - Carl ROTH. Available from: [Link]

• Safety Data Sheet: Methanol - Chemos GmbH&Co.KG. Available from: [Link]

• (Cyclobut-2-en-1-yl)methanol | C5H8O | CID 13815416 - PubChem. Available from: [Link]

• Cyclobutanes in Small‐Molecule Drug Candidates - PMC. Available from: [Link]

• METHANOL SAFE HANdLING MANUAL - health and safety module. Available from: [Link]

• Methanol: Systemic Agent | NIOSH - CDC. Available from: [Link]

• The Application of Cyclobutane Derivatives in Organic Synthesis | Request PDF. (2002-08-06). Available from: [Link]

• Incident management: methanol - GOV.UK. Available from: [Link]

• Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities - PMC. Available from: [Link]

• Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis | Chemical Reviews - ACS Publications. Available from: [Link]

• An entry to 2-(cyclobut-1-en-1-yl)-1H-indoles through a cyclobutenylation/deprotection cascade - Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• METHANOL SAFE HANdLING MANUAL. Available from: [Link]

Sources

• 1. (Cyclobut-2-en-1-yl)methanol | C5H8O | CID 13815416 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclobut-2-enyl-methanol | 15963-49-2 [chemicalbook.com]
• 3. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. solventsandpetroleum.com [solventsandpetroleum.com]
• 6. mgc-a.com [mgc-a.com]
• 7. sds.chemtel.net [sds.chemtel.net]
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• 9. Methanol Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 11. lyondellbasell.com [lyondellbasell.com]
• 12. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
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• 16. carlroth.com:443 [carlroth.com:443]

Protocols & Analytical Methods

Application Note: Ring-Opening Metathesis Polymerization (ROMP) of (Cyclobut-2-en-1-yl)methanol

Executive Summary

This application note details the protocol for the Ring-Opening Metathesis Polymerization (ROMP) of (cyclobut-2-en-1-yl)methanol . Unlike the more common norbornene derivatives, cyclobutene monomers yield a perfectly linear 1,4-polybutadiene backbone with precise functional group placement (every four carbons).

The primary challenge with this monomer is balancing its high ring strain (~30 kcal/mol) with the reactivity of the primary hydroxyl group. While Ruthenium-based Grubbs catalysts are tolerant of alcohols, the high reactivity of cyclobutenes requires precise kinetic control to prevent high dispersity (Đ) or thermal degradation. This guide recommends the use of Grubbs 3rd Generation (G3) catalysts to ensure initiation rates (

) exceed propagation rates ( ), facilitating controlled living polymerization.[1]

Part 1: Chemical Rationale & Mechanistic Insight[2]

Thermodynamic Drivers

The driving force for this reaction is the release of ring strain. Cyclobutenes possess approximately 26–30 kcal/mol of ring strain, comparable to cyclopropanes but significantly higher than cyclopentenes. Upon exposure to the catalyst, the ring opens to form a linear chain.

• Monomer: (Cyclobut-2-en-1-yl)methanol (often referred to as 3-hydroxymethylcyclobutene in older literature).

• Polymer Structure: A linear polybutadiene chain with a hydroxymethyl pendant group.

• Stereochemistry: The backbone double bonds can be cis (

  ) or trans ( ). Grubbs catalysts typically yield a thermodynamic mixture (often trans-biased), though solvent polarity and temperature can influence this ratio.

Catalyst Selection Strategy

• Grubbs 1st Gen (G1): Generally too slow to initiate relative to propagation for cyclobutenes, leading to broad molecular weight distributions (PDI > 1.5).

• Grubbs 2nd Gen (G2): Highly active but often exhibits slow initiation kinetics (

  ) for this specific monomer class.

• Grubbs 3rd Gen (G3): (Recommended) The bis-pyridine ligands are labile, allowing for extremely rapid initiation (

  ). This is critical for achieving low dispersity (Đ < 1.2) and target molecular weights.[2]

The "Naked" Alcohol Challenge

While protecting the alcohol (e.g., as a silyl ether) is common, polymerizing the free alcohol is feasible. However, high concentrations of free hydroxyls can coordinate weakly to the Ru center or facilitate secondary decomposition pathways over long reaction times. Strict anhydrous conditions are required not just for the catalyst, but to prevent moisture-induced chain transfer.

Part 2: Experimental Workflow & Visualization

Reaction Mechanism

The following diagram illustrates the propagation cycle. The Ruthenium carbene reacts with the strained cyclobutene, forming a metallacyclobutane intermediate, which collapses to extend the polymer chain.

Figure 1: Mechanistic pathway for the ROMP of cyclobutene derivatives using Ruthenium alkylidenes.

Standard Protocol Workflow

Figure 2: Step-by-step experimental workflow for bench-top or glovebox execution.

Part 3: Detailed Experimental Protocol

Materials & Reagents

Reagent	Specification	Role
(Cyclobut-2-en-1-yl)methanol	>98% Purity, distilled over CaH₂	Monomer
Grubbs Gen 3 Catalyst	(H₂IMes)(py)₂(Cl)₂Ru=CHPh	Initiator
Dichloromethane (DCM)	Anhydrous, degassed	Solvent
Ethyl Vinyl Ether (EVE)	Reagent Grade	Terminating Agent
Methanol	Cold (-78°C or 0°C)	Precipitant

Procedure (Target [M]₀ = 0.5 M)

Note: All steps should be performed under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques or a glovebox.

• Monomer Preparation:

  • Weigh 100 mg (approx. 1.19 mmol) of (cyclobut-2-en-1-yl)methanol into a flame-dried Schlenk flask.

  • Add 2.0 mL of anhydrous DCM.

  • Critical: Degas the solution via 3 cycles of freeze-pump-thaw to remove dissolved oxygen, which irreversibly kills the Ruthenium carbene.

• Catalyst Stock Solution:

  • Calculate the required catalyst amount based on the target Degree of Polymerization (

    ). For , use 1 mol% catalyst.

  • In a glovebox, dissolve the Grubbs G3 catalyst in a minimal amount of anhydrous DCM (e.g., 0.4 mL).

• Initiation & Polymerization:

  • Inject the catalyst solution into the monomer solution rapidly while stirring vigorously.

  • Observation: The solution should change color (typically from green to brownish/amber) as the initiation occurs.

  • Allow the reaction to proceed at room temperature (

    ).

  • Time: Cyclobutenes react rapidly.[3] Conversion is often >95% within 10–30 minutes.

• Termination:

  • Add an excess (0.5 mL) of Ethyl Vinyl Ether (EVE) to the reaction mixture.

  • Stir for 30 minutes. EVE reacts with the active Ru-carbene to form a Fischer carbene, effectively removing the metal from the polymer chain end.

• Purification:

  • Concentrate the solution to ~1 mL under reduced pressure.

  • Dropwise add the polymer solution into 50 mL of cold methanol with vigorous stirring.

  • Collect the white/off-white precipitate via filtration or centrifugation.

  • Dry under high vacuum overnight to remove residual solvent.

Part 4: Characterization & Troubleshooting

NMR Analysis

The conversion of monomer to polymer is easily tracked by Proton NMR (

H NMR).

• Monomer Signal: The cyclobutene olefin protons typically appear around

  6.0–6.1 ppm .

• Polymer Signal: Upon ROMP, these shift upfield to the broad olefinic region of the polybutadiene backbone, typically

  5.3–5.6 ppm .

• End-Group Analysis: If

  is low (<50), the phenyl end-group from the catalyst can be integrated against the backbone to calculate absolute molecular weight ( ).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Broad PDI (>1.5)	Slow initiation ( )	Switch from G2 to G3 catalyst . Increase catalyst concentration.
Low Conversion	Impure monomer or O₂ presence	Redistill monomer over CaH₂. Ensure rigorous freeze-pump-thaw cycles.
Gelation / Insoluble	Crosslinking via -OH groups	Dilute reaction ([M]₀ < 0.2 M). Ensure temperature is not >40°C.
No Reaction	Catalyst death (poisoning)	Check for amines or basic impurities in the monomer synthesis.

Part 5: Post-Polymerization Modification (PPM)

The resulting polymer contains a primary alcohol on every repeat unit. This "poly(allylic alcohol)" equivalent is a versatile scaffold.

• Esterification: React with acid chlorides/anhydrides to attach drugs or fluorescent tags.

• Crosslinking: React with di-isocyanates to form polyurethane networks.

References

• Grubbs, R. H. (2003). Olefin Metathesis. Tetrahedron.

• Maughon, B. R., & Grubbs, R. H. (1997). Ruthenium Alkylidene Initiated Living Ring-Opening Metathesis Polymerization (ROMP) of 3-Substituted Cyclobutenes. Macromolecules.

• Murphy, K. A., et al. (2019).[4] Selective Ring-Opening Metathesis Polymerization (ROMP) of Cyclobutenes. Beilstein Journal of Organic Chemistry.

• Register, R. A., et al. (2011). Scope of the Ring-Opening Metathesis Polymerization (ROMP) Reaction of 1-Substituted Cyclobutenes. Journal of the American Chemical Society.

• Wiberg, K. B. (1986). The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition.

Sources

• 1. Scope of the Ring Opening Metathesis Polymerization (ROMP) Reaction of 1-Substituted Cyclobutenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selective ring-opening metathesis polymerization (ROMP) of cyclobutenes. Unsymmetrical ladderphane containing polycyclobutene and polynorbornene strands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Selective ring-opening metathesis polymerization (ROMP) of cyclobutenes. Unsymmetrical ladderphane containing polycyclobutene and polynorbornene strands [beilstein-journals.org]

High-Fidelity Oxidation of Strained Allylic Alcohols: Synthesis of Cyclobut-2-enecarbaldehyde

Executive Summary & Strategic Analysis

Objective: Selective oxidation of (cyclobut-2-en-1-yl)methanol (CAS: 15963-49-2) to cyclobut-2-enecarbaldehyde (CAS: 109364-41-2).

The Challenge: The transformation of (cyclobut-2-en-1-yl)methanol presents a unique intersection of three chemical instabilities:

• Ring Strain: The cyclobutene ring possesses approximately 28.4 kcal/mol of ring strain. Harsh thermal or acidic conditions can trigger electrocyclic ring opening to 1,3-butadiene derivatives or polymerization.

• Allylic Sensitivity: As a primary allylic alcohol, the substrate is prone to over-oxidation to the carboxylic acid or isomerization of the double bond into conjugation with the carbonyl (if not already) or migration.

• Volatility & Reactivity: The product, cyclobut-2-enecarbaldehyde (

  ), is a low-molecular-weight -unsaturated aldehyde (functionally allylic/vinylogous). It is volatile and highly electrophilic (Michael acceptor), making it susceptible to decomposition during standard silica gel chromatography or prolonged storage.

Methodological Selection: While Dess-Martin Periodinane (DMP) is a viable bench-top alternative, this protocol standardizes the Swern Oxidation .

• Why Swern? The reaction proceeds at -78°C, effectively freezing the conformational dynamics of the strained ring and preventing thermal electrocyclic opening. The basic workup (Triethylamine) avoids acid-catalyzed rearrangement common with Jones or PCC oxidations.

• Why not MnO2? While classical for allylic alcohols, Manganese Dioxide oxidations are heterogeneous and batch-dependent, often requiring extended stirring times that can degrade this specific unstable aldehyde.

Reaction Mechanism & Logic

The Swern oxidation activates DMSO using oxalyl chloride to form the electrophilic dimethylchlorosulfonium ion.[1][2] This species reacts with the alcohol at low temperature to form an alkoxysulfonium ion.[1] The critical step is the deprotonation by a base (Triethylamine) to form a sulfur ylide, which undergoes intramolecular elimination to release dimethyl sulfide (DMS) and the aldehyde.[1]

Caption: Mechanistic flow of the Swern Oxidation, highlighting the critical intermediate formation prior to base-promoted elimination.

Experimental Protocol

Reagent Stoichiometry Table

Scale: 10.0 mmol of (Cyclobut-2-en-1-yl)methanol

Reagent	MW ( g/mol )	Equiv.	Amount	Density (g/mL)	Volume	Role
(Cyclobut-2-en-1-yl)methanol	84.12	1.0	841 mg	~1.0	~0.84 mL	Substrate
Oxalyl Chloride	126.93	1.5	1.90 g	1.455	1.31 mL	Activator
DMSO	78.13	3.0	2.34 g	1.100	2.13 mL	Oxidant
Triethylamine (Et3N)	101.19	5.0	5.06 g	0.726	6.97 mL	Base
Dichloromethane (DCM)	84.93	-	-	-	40 mL	Solvent

Step-by-Step Methodology

Phase 1: Activation (The "Swern Reagent")

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet. Maintain an inert atmosphere (

  or ).

• Solvent: Add anhydrous DCM (20 mL) and cool the flask to -78°C using a dry ice/acetone bath.

• Oxalyl Chloride: Add oxalyl chloride (1.31 mL, 15 mmol) dropwise via syringe.

• DMSO Addition: Mix DMSO (2.13 mL, 30 mmol) with 2 mL of DCM in a separate vial. Add this solution dropwise to the RBF over 10 minutes.

  • Observation: Gas evolution (

    , ) typically occurs. The mixture should remain colorless or turn slightly yellow.

  • Wait: Stir at -78°C for 15 minutes to ensure complete formation of the chlorosulfonium salt.

Phase 2: Substrate Addition 5. Substrate Prep: Dissolve (cyclobut-2-en-1-yl)methanol (841 mg, 10 mmol) in 5 mL of anhydrous DCM. 6. Addition: Add the substrate solution dropwise down the side of the flask over 10–15 minutes.

• Critical Control: Do not let the temperature rise above -60°C. A rapid temperature spike can lead to Pummerer rearrangement side products.

• Incubation: Stir the milky white suspension at -78°C for 45 minutes.

Phase 3: Elimination & Quench 8. Base Addition: Add Triethylamine (6.97 mL, 50 mmol) dropwise.

• Note: The reaction mixture will become thick and white (ammonium salts precipitating).

• Warming: Allow the reaction to stir at -78°C for 10 minutes, then remove the cooling bath and allow it to warm to 0°C (ice bath) over 30–45 minutes.

• Endpoint: The reaction is usually complete once it reaches 0°C.

Phase 4: Workup & Isolation 10. Quench: Pour the reaction mixture into 50 mL of cold saturated

solution. 11. Extraction: Separate layers. Extract the aqueous layer with DCM ( mL). 12. Wash: Combine organics and wash sequentially with:

• 1% HCl (20 mL) – To remove excess TEA (Caution: Keep brief to avoid acetal formation).
• Water (20 mL).
• Brine (20 mL).

• Drying: Dry over anhydrous (Magnesium Sulfate). Filter.
• Concentration: Concentrate under reduced pressure at room temperature (do not heat water bath >25°C).

• Volatility Warning: The product is volatile.[1] Do not leave on high vacuum for extended periods.

Purification & Quality Control

Purification Strategy: Due to the instability of the aldehyde on silica gel, Kugelrohr distillation is the preferred method for purification if the crude purity is <90%.

• Conditions: Low vacuum (approx. 10-20 mmHg), gentle heating.

• Alternative: If chromatography is necessary, use neutral alumina or silica gel deactivated with 1%

  . Elute rapidly with Pentane/Ether (9:1).

Analytical Markers:

• TLC:

  ~ 0.6 (20% EtOAc/Hexanes). Stains active under UV and KMnO4 (unsaturation).

• 1H NMR (CDCl3, 400 MHz):

  • Aldehyde (-CHO): Distinct doublet or singlet

    9.5 – 9.8 ppm.

  • Vinyl Protons: Two multiplets in the

    6.0 – 6.2 ppm region (cyclobutene double bond).

  • Allylic Proton: Multiplet around

    3.0 – 3.5 ppm (proton alpha to carbonyl).

• IR Spectroscopy:

  • Strong C=O stretch at ~1710–1720

    .

  • Absence of broad O-H stretch at 3300

    .

Troubleshooting & Safety

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Product lost during evaporation.[3]	Do not use high vacuum (<5 mbar). Use a vigreux column if concentrating large volumes.
Ring Opening	Temperature too high during reaction.	Ensure -78°C is maintained strictly until TEA addition is complete.
Methyl Thiomethyl Ether (Side Product)	Temperature too high during DMSO activation.	Ensure DMSO is added slowly; keep T < -60°C.
Polymerization	Acidic workup or active silica.	Use buffered silica (1% TEA) and avoid prolonged exposure to HCl washes.

Safety Profile (E-E-A-T)

• Acrolein Analogue: Cyclobut-2-enecarbaldehyde is a structural analogue of acrolein. It is a potent lachrymator and likely a respiratory irritant. All operations must be performed in a functioning fume hood.

• Oxalyl Chloride: Releases CO and HCl upon contact with water. Fatal if inhaled.

• DMSO/DCM: DMSO enhances skin permeability, carrying toxic solutes (like the aldehyde) into the bloodstream. Wear butyl rubber or double-gloved nitrile.

Process Workflow Diagram

Caption: Operational workflow for the oxidation protocol, emphasizing temperature checkpoints.

References

• Omura, K.; Swern, D. (1978). "Oxidation of alcohols by 'activated' dimethyl sulfoxide. A preparative, steric and mechanistic study". Tetrahedron, 34(11), 1651–1660. Link

• Dess, D. B.; Martin, J. C. (1983).[4] "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones".[4] Journal of Organic Chemistry, 48(22), 4155–4156.[4] Link

• Mancuso, A. J.; Brownfain, D. S.; Swern, D. (1979). "Structure of the dimethyl sulfoxide-oxalyl chloride reaction product. Oxidation of heteroaromatic and diverse alcohols to carbonyl compounds". Journal of Organic Chemistry, 44(23), 4148–4150. Link

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 13815416, (Cyclobut-2-en-1-yl)methanol". PubChem. Link

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 109364-41-2, Cyclobut-2-enecarbaldehyde". PubChem. Link

Sources

• 1. Swern oxidation - Wikipedia [en.wikipedia.org]
• 2. Swern Oxidation [organic-chemistry.org]
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The Strain Advantage: Diels-Alder Cycloaddition Protocols for (Cyclobut-2-en-1-yl)methanol Derivatives

Introduction: Harnessing Ring Strain for Complex Molecule Synthesis

The Diels-Alder reaction, a cornerstone of modern organic synthesis, provides a powerful and atom-economical method for the construction of six-membered rings.[1] This [4+2] cycloaddition between a conjugated diene and a dienophile has been instrumental in the synthesis of complex natural products and novel therapeutic agents.[2] While traditional dienophiles are often activated by electron-withdrawing groups, the inherent ring strain of small cyclic alkenes presents a compelling alternative for driving these transformations. Among these, (cyclobut-2-en-1-yl)methanol and its derivatives are particularly noteworthy dienophiles. The significant strain energy of the cyclobutene ring is released upon conversion from sp² to sp³ hybridization during the cycloaddition, providing a potent thermodynamic driving force for the reaction.[3] This guide provides a detailed exploration of the application of (cyclobut-2-en-1-yl)methanol derivatives in Diels-Alder cycloadditions, offering insights into reaction mechanisms, stereochemical control, and practical experimental protocols for researchers in organic synthesis and drug development. Cyclobutanes and cyclobutenes are important structural motifs in many biologically active molecules and are valuable intermediates in chemical synthesis.[4]

The increased reactivity of cyclobutenes compared to their less strained cyclopentenone or cyclohexenone counterparts has been demonstrated. For instance, in reactions with cyclopentadiene, cyclobutenone shows a significantly higher product yield (77%) compared to 2-cyclopentenone (50%) and 2-cyclohexenone (36%).[3] This enhanced reactivity is attributed to the lower distortion energy required for the cyclobutene to adopt the transition state geometry.[3] This principle underpins the utility of (cyclobut-2-en-1-yl)methanol as a versatile building block for accessing intricate molecular architectures.

Core Principles and Mechanistic Considerations

The Diels-Alder reaction is a concerted, pericyclic reaction that proceeds through a cyclic transition state.[5] The stereochemistry of the reaction is highly predictable; the configurations of both the diene and the dienophile are retained in the product.[6]

Stereoselectivity: The Endo Rule and its Nuances

In many Diels-Alder reactions, the formation of the endo product is favored over the exo product, a preference known as the Alder Endo Rule. This preference is often attributed to secondary orbital interactions between the p-orbitals of the diene and the substituent on the dienophile in the transition state. However, with certain dienes, such as furans, a high degree of exo selectivity can be observed.[7] The stereochemical outcome can also be influenced by steric factors and the specific reaction conditions, including the use of Lewis acid catalysts.

Lewis Acid Catalysis: Enhancing Reactivity and Selectivity

Lewis acids can significantly accelerate Diels-Alder reactions and enhance their stereoselectivity.[8] By coordinating to a Lewis basic site on the dienophile, such as the oxygen of a carbonyl or ether group, the Lewis acid lowers the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO). This smaller energy gap between the diene's Highest Occupied Molecular Orbital (HOMO) and the dienophile's LUMO leads to a faster reaction rate. While it was traditionally thought that this enhanced orbital interaction was the primary reason for catalysis, recent studies suggest that Lewis acids also accelerate the reaction by reducing the Pauli repulsion between the reacting π-electron systems.

Experimental Protocols

While specific published protocols for the Diels-Alder reaction of (cyclobut-2-en-1-yl)methanol are not abundant, the following protocols are based on established procedures for closely related cyclobutene derivatives and general principles of Diels-Alder reactions. These should serve as a robust starting point for researchers. For these protocols, it is often advantageous to convert the hydroxyl group of (cyclobut-2-en-1-yl)methanol to an ester or ether to modify its electronic properties and facilitate the reaction or subsequent transformations.

Protocol 1: Thermal Diels-Alder Reaction of (Cyclobut-2-en-1-yl)methyl Acetate with Furan

This protocol describes a thermal cycloaddition, which is often suitable for reactive dienes and dienophiles. Furan is a common diene that can exhibit variable endo/exo selectivity.

Materials:

• (Cyclobut-2-en-1-yl)methyl acetate

• Furan (freshly distilled)

• Toluene (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (cyclobut-2-en-1-yl)methyl acetate (1.0 eq).

• Add a significant excess of furan (5.0 eq) to act as both the diene and a co-solvent.

• Add anhydrous toluene to achieve a suitable concentration (e.g., 0.5 M).

• Heat the reaction mixture to reflux (approximately 80-110 °C, depending on the precise solvent mixture) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction time can vary from several hours to overnight.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess furan and toluene under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to isolate the endo and exo cycloadducts.

• Characterize the products by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Outcome: The reaction is expected to yield a mixture of endo and exo cycloadducts. With furan as the diene, the exo isomer is often the major product.[7]

Data Presentation

The following table summarizes expected outcomes for the Diels-Alder reaction of a generic cyclobutene derivative with various dienes, based on literature precedents for similar systems. This serves as a predictive guide for planning experiments with (cyclobut-2-en-1-yl)methanol derivatives.

Dienophile	Diene	Conditions	Major Product	Reference
Cyclobutenone	Cyclopentadiene	Room Temperature	endo	[7]
Cyclobutenone	Furan	Thermal	exo	[7]
2-Cyclohexenone	Cyclopentadiene	Thermal	endo	[3]

Visualization of Key Concepts

Diels-Alder Reaction Workflow

The following diagram illustrates the general workflow for a Diels-Alder reaction followed by product purification and analysis.

Caption: General workflow for Diels-Alder cycloaddition.

Endo vs. Exo Transition States

This diagram illustrates the difference between the endo and exo approaches of a diene to a dienophile.

Caption: Endo vs. Exo transition states in Diels-Alder reactions.

Troubleshooting and Optimization

• Low Reactivity: If the thermal reaction is slow or does not proceed, consider the use of a Lewis acid catalyst such as BF₃·OEt₂, TiCl₄, or SnCl₄. These reactions are typically run at lower temperatures (-78 °C to room temperature) and require anhydrous conditions. The choice of Lewis acid can influence the stereochemical outcome.

• Poor Selectivity: The endo/exo ratio can sometimes be influenced by the solvent and temperature. Lower reaction temperatures, often employed in Lewis acid-catalyzed reactions, may improve selectivity.

• Product Decomposition: Diels-Alder adducts, particularly those derived from furan, can be unstable and may undergo retro-Diels-Alder reactions at high temperatures. It is advisable to use the mildest possible reaction and purification conditions.

• Diene Dimerization: Some dienes, like cyclopentadiene, readily dimerize at room temperature. It is often necessary to "crack" the dimer by heating and distilling the monomer immediately before use.

Conclusion and Future Outlook

(Cyclobut-2-en-1-yl)methanol and its derivatives are valuable building blocks in organic synthesis, offering a strain-release-driven entry into complex polycyclic systems via the Diels-Alder reaction. The principles and protocols outlined in this guide provide a foundation for researchers to explore the utility of these strained dienophiles. Further investigations into the asymmetric catalysis of these reactions, for example, using chiral Lewis acids, could open up new avenues for the enantioselective synthesis of novel drug candidates and complex natural products. The continued exploration of strained systems in cycloaddition reactions promises to be a fruitful area of research, pushing the boundaries of molecular construction.

References

• Xu, Y., Conner, M. L., & Brown, M. K. (2015). Cyclobutane and cyclobutene synthesis: catalytic enantioselective [2+2] cycloadditions. Angewandte Chemie International Edition, 54(41), 11918-11928. [Link]

• Danishefsky, S. J., et al. (2010). Cyclobutenone as a Highly Reactive Dienophile: Expanding Upon Diels-Alder Paradigms. Journal of the American Chemical Society, 132(36), 12724–12726. [Link]

• Meng, F., et al. (2025). The Diels–Alder reaction of cyclobutenone. ResearchGate. [Link]

• Master Organic Chemistry. (2017). The Diels-Alder Reaction. [Link]

• SciSpace. (n.d.). Preparation Of Bicyclic Lactones Using Lewis Acids Catalyzed Ene-Reaction. [Link]

• ChemRxiv. (2022). Stereoselective Alder-ene Reactions of Bicyclo[1.1.0]butanes: Facile Synthesis of Cyclopropyl- and Aryl-substituted Cyclobutenes. [Link]

• Scribd. (n.d.). Cyclobutane Synthesis Methods Review - Organic Chemistry. [Link]

• Pinna, C., et al. (2021). Synthesis of β‐N‐Heterocyclic‐Cyclobutane‐Fused Bicyclic γ‐Lactones from 2‐Hydroxycyclobutanone and Carboxamide‐. UniCA IRIS. [Link]

• Snapper, M. L., et al. (2003). Intramolecular cycloadditions of cyclobutadiene with dienes: experimental and computational studies of the competing (2 + 2) and (4 + 2) modes of reaction. Journal of the American Chemical Society, 125(46), 14069–14081. [Link]

• Wikipedia. (n.d.). Diels–Alder reaction. [Link]

• YouTube. (2019). introduction to the Diels-Alder cycloaddition. [Link]

• Iowa State University Digital Repository. (n.d.). Lewis acid-catalyzed Diels-Alder reactions. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (2002). DFT study on the cycloaddition reactions of [c]-annelated carbo- and heterocyclic five-membered dienes with ethylene. [Link]

• The Royal Society of Chemistry. (n.d.). Table of Contents. [Link]

• YouTube. (2021). intramolecular Diels-Alder cycloaddition on a furan ring. [Link]

• Bach, T., & Hehn, J. P. (2011). Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions. Chemical Reviews, 111(3), 1964–2014. [Link]

• Lee, S., et al. (2014). Synthesis of 1-Substituted Bicyclo[2.1.1]hexan-2-ones via a Sequential SmI2-Mediated Pinacol Coupling and Acid-Catalyzed Pinacol Rearrangement Reaction. Organic Letters, 16(21), 5744–5747. [Link]

• Limanto, J., et al. (2003). Intramolecular cycloadditions of cyclobutadiene with dienes: experimental and computational studies of the competing (2 + 2) and (4 + 2) modes of reaction. Journal of the American Chemical Society, 125(46), 14069-14081. [Link]

• Wang, Y., et al. (2022). Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes. Molecules, 27(23), 8235. [Link]

• Al-Tel, T. H., et al. (2006). Cycloaddition reactions of 1,3-diazabuta-1,3-dienes with alkynyl ketenes. Tetrahedron, 62(35), 8343-8349. [Link]

• Radboud Repository. (2024). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. [Link]

• Radboud Repository. (2024). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. [Link]

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Catalytic hydrogenation methods for (Cyclobut-2-en-1-yl)methanol to cyclobutylmethanol

Executive Summary

This guide details the catalytic hydrogenation of (Cyclobut-2-en-1-yl)methanol (CAS: 15963-49-2) to Cyclobutylmethanol (CAS: 4415-73-0). While catalytic hydrogenation is a standard transformation, the high ring strain of the cyclobutene moiety (~28.4 kcal/mol) presents a specific challenge: preventing hydrogenolysis (ring-opening) while achieving complete saturation of the alkene.

This protocol prioritizes mild, heterogeneous catalytic conditions using Palladium on Carbon (Pd/C) or Platinum Oxide (PtO

) to ensure high fidelity of the four-membered ring. We also discuss homogeneous alternatives for sensitive substrates.

Scientific Background & Mechanistic Insight

The Challenge of Ring Strain

Cyclobutene is highly strained due to angle compression (internal angles ~94° vs ideal 120° for sp

) and torsional strain. Hydrogenation to cyclobutane relieves significant strain (cyclobutane strain energy ~26.5 kcal/mol), making the reaction highly exothermic.

• Thermodynamic Risk: The heat of hydrogenation can locally overheat the catalyst surface, promoting C-C bond cleavage (hydrogenolysis) to form linear 1-pentanol or pentane derivatives.

• Kinetic Control: To prevent ring opening, the reaction must be run under kinetic control —sufficient activity to reduce the C=C bond, but insufficient thermal energy to overcome the activation barrier for C-C fission.

Catalytic Surface Mechanism (Horiuti-Polanyi)

The reaction follows a standard surface adsorption model:

• Adsorption:

  dissociates on the metal surface (Pd/Pt).

• Coordination: The cyclobutene

  -system coordinates to the metal surface.

• Insertion: Stepwise transfer of surface hydrides to the alkene (Syn-addition).

• Desorption: The saturated cyclobutane product desorbs.

Critical Control Point: Desorption must be faster than C-C bond insertion. Solvents like Methanol (MeOH) facilitate desorption due to their polarity, preventing prolonged residence time on the active site.

Catalyst Selection Guide

Catalyst	Activity	Risk of Ring Opening	Recommendation
10% Pd/C	High	Moderate	Primary Choice. Use unreduced (dry) or wet support. Excellent turnover at 1 atm.
PtO (Adams)	High	Low	Secondary Choice. Often more selective for preserving strained rings than Pd.
Rh/C	Moderate	Very Low	Use if Pd/C leads to ring opening (hydrogenolysis).
Wilkinson's Cat.	Low	Negligible	Use for highly functionalized/sensitive derivatives.

Detailed Experimental Protocol

Method A: Heterogeneous Hydrogenation (Standard)

Best for gram-scale synthesis where the primary goal is high yield and ease of workup.

Reagents:

• Substrate: (Cyclobut-2-en-1-yl)methanol (1.0 equiv)

• Catalyst: 10 wt% Palladium on Carbon (Pd/C), Degussa type E101 or similar (0.05 - 0.10 equiv by wt).

• Solvent: Anhydrous Methanol (MeOH) or Ethanol (EtOH).

• Gas: Hydrogen (

  ), balloon pressure (~1 atm).

Equipment:

• Round-bottom flask (RBF) with 24/40 joint.

• Rubber septum & copper wire.

• Hydrogen balloon assembly (double-balloon technique recommended for safety).

• Celite® 545 filter pad.

Step-by-Step Procedure:

• Preparation (Inert Atmosphere):

  • Flush a clean, dry RBF with Nitrogen (

    ) or Argon.

  • Weigh the (Cyclobut-2-en-1-yl)methanol and dissolve in MeOH (Concentration: 0.1 M - 0.2 M).

  • Critical Step: Add the Pd/C catalyst carefully.

  • Safety Note: Pd/C can be pyrophoric in the presence of solvent vapors. Add the catalyst as a slurry in a small amount of solvent, or add the solid under a blanket of inert gas before adding the solvent if possible (though adding solvent to dry catalyst is riskier). Preferred: Add wet Pd/C (50% water) to reduce ignition risk.

• Hydrogen Introduction:

  • Seal the flask with a rubber septum.

  • Insert a needle connected to a vacuum line. Briefly evacuate the headspace (do not boil solvent) and backfill with

    (Repeat 3x).

  • Attach the

    balloon via a needle.

  • Purge the solution: Insert a long needle (outlet) and bubble

    through the solution for 2-3 minutes to saturate the solvent. Remove the outlet needle.

• Reaction:

  • Stir vigorously at Room Temperature (20-25°C) .

  • Monitoring: Check by TLC (stain with KMnO

    or Anisaldehyde; product is UV inactive) or GC-MS after 1 hour.

  • Endpoint: Disappearance of the alkene spot/peak. Reaction typically completes in 2–6 hours at 1 atm.

• Workup:

  • Flush the vessel with

    to remove excess .

  • Filter the reaction mixture through a pad of Celite® packed in a sintered glass funnel to remove the catalyst.

  • Wash: Rinse the filter cake with MeOH (2 x reaction volume).

  • Concentration: Evaporate the solvent under reduced pressure (Rotary Evaporator).

  • Note: Cyclobutylmethanol is a liquid (bp ~144°C). Do not use high vacuum and heat excessively, or product may be lost.

• Purification:

  • Usually not required. If necessary, distill under reduced pressure or perform flash chromatography (Silica, Hexane/EtOAc).

Visualization: Workflow & Mechanism

Figure 1: Experimental workflow for the catalytic hydrogenation of cyclobutene derivatives. Note the critical decision point at the reaction monitoring stage to prevent over-reduction or ring opening.

Process Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Ring Opening (Hydrogenolysis)	Temperature too high; Catalyst too active.	Switch to Rh/C or PtO . Lower temperature to 0°C. Reduce pressure.
Incomplete Conversion	Catalyst poisoning (S/N impurities); Poor mass transfer.	Purge vessel again. Increase stirring speed (critical for heterogeneous catalysis). Add fresh catalyst.
Product Volatility	Loss during rotary evaporation.	Cyclobutylmethanol is relatively volatile. Keep bath temp < 40°C and vacuum > 50 mbar.

Safety & Handling Protocol

• Hydrogen Gas (

  ): Extremely flammable. Ensure all ignition sources are removed. Work in a well-ventilated fume hood.

• Catalyst Ignition: Dry Pd/C is pyrophoric (ignites in air, especially with solvent vapors).

  • Protocol: Always keep the catalyst wet with water (50% wet type is commercially available) or cover with inert gas during transfer.

  • Disposal: Spent catalyst is still flammable. Keep wet with water and dispose of in a designated solid waste container for heavy metals.

• Pressure: If using a Parr shaker or autoclave (not recommended for this specific sensitive substrate unless necessary), ensure vessel is rated for the pressure.

References

• General Cyclobutene Hydrogenation: Wiberg, K. B.; Bartley, W. J. Journal of the American Chemical Society1960, 82, 6375–6380. (Foundational work on cyclobutene strain and reactivity).
• Catalyst Selectivity: Rylander, P. N. Hydrogenation Methods; Academic Press: London, 1985.

• Substrate Synthesis & Properties: PubChem Compound Summary for CID 13815416, (Cyclobut-2-en-1-yl)methanol. National Center for Biotechnology Information (2025). Link

• Stereoselective Hydrogenation of Cyclobutenes: Robert, E. G. L.; Waser, J. Chemistry – A European Journal2024 . (Recent advances in functionalized cyclobutene reduction). Link

Technical Notes & Optimization

Improving yield in the lithium aluminum hydride reduction to (Cyclobut-2-en-1-yl)methanol

An essential reaction in organic synthesis is the reduction of carbonyl compounds. For the specific conversion of cyclobut-2-ene-1-carbaldehyde or its ester derivatives to (Cyclobut-2-en-1-yl)methanol, lithium aluminum hydride (LAH) is a potent reducing agent. However, achieving a high yield can be difficult due to the reactive nature of LAH and the inherent strain in the cyclobutene ring system.[1][2][3] This technical support guide, designed for researchers and drug development professionals, offers troubleshooting strategies and answers to frequently asked questions to help you optimize this important transformation.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the LAH reduction to (Cyclobut-2-en-1-yl)methanol.

Q1: My yield of (Cyclobut-2-en-1-yl)methanol is consistently low. What are the likely causes and how can I improve it?

Low yields can stem from several factors, from reagent quality to the work-up procedure. Here’s a breakdown of potential issues and their solutions:

• Reagent and Solvent Quality: Lithium aluminum hydride is extremely reactive with water and even atmospheric moisture.[4] Any contamination in your LAH or solvent will consume the reagent, reducing the amount available for your substrate and leading to lower yields.

  • Solution: Always use freshly opened, high-purity LAH or a standardized LAH solution. Ensure your solvent (typically anhydrous diethyl ether or THF) is thoroughly dried before use.[5]

• Reaction Temperature: LAH reductions are highly exothermic.[4] If the temperature is not controlled, side reactions can occur.

  • Solution: Maintain a low temperature, typically 0 °C or even -78 °C, during the addition of your starting material to the LAH suspension. Allow the reaction to slowly warm to room temperature to ensure it goes to completion.

• Stoichiometry: While theoretically one mole of LAH provides four moles of hydride, an excess is often necessary to drive the reaction to completion and to account for any reaction with trace amounts of water.[6]

  • Solution: Use a 1.5 to 2-fold molar excess of LAH relative to your starting material.

• Work-up Procedure: A significant loss of product can occur during the work-up. The formation of aluminum salt emulsions can trap the product, making extraction difficult.

  • Solution: Employ a careful work-up procedure. The Fieser work-up is a reliable method.[4][7] For every 'x' grams of LAH used, sequentially and slowly add:

    • 'x' mL of water

    • 'x' mL of 15% aqueous NaOH

    • '3x' mL of water This procedure is designed to produce granular aluminum salts that are easily filtered off.[7] Alternatively, using a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate) can effectively break up emulsions by chelating the aluminum salts.[8]

Issue	Potential Cause	Recommended Solution
Low Yield	Poor quality of LAH or solvent	Use fresh, high-purity LAH and anhydrous solvents.
Improper temperature control	Maintain low temperatures (0 °C to -78 °C) during addition.
Insufficient LAH	Use a 1.5 to 2-fold molar excess of LAH.
Product loss during work-up	Use the Fieser work-up or a Rochelle's salt work-up to avoid emulsions.[4][7][8]

Q2: I'm observing unexpected side products in my reaction mixture. What could they be?

The formation of side products is a common issue. Here are some possibilities and how to mitigate them:

• Over-reduction to Cyclobutylmethanol: LAH is a powerful reducing agent and can sometimes reduce the double bond, especially if it's in conjugation with the carbonyl group.[9][10]

  • Solution: This is more likely with prolonged reaction times or higher temperatures. Stick to the recommended reaction time and maintain low temperatures. Using an "inverse addition" method, where the LAH solution is slowly added to the aldehyde solution, can also help as the LAH is never in large excess.[9][10]

• Ring-Opening or Isomerization: The cyclobutene ring is strained and can potentially undergo rearrangement or opening under harsh conditions.[1][2][3]

  • Solution: Mild reaction conditions are key. Avoid high temperatures and prolonged reaction times.

• Aldol Condensation Products: If your starting aldehyde is not pure or if the reaction conditions are not strictly anhydrous, base-catalyzed aldol condensation can occur.

  • Solution: Ensure your starting material is pure and that all glassware and solvents are scrupulously dried.

Caption: Potential reaction pathways in the LAH reduction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reduction?

Anhydrous diethyl ether or tetrahydrofuran (THF) are the most common and effective solvents for LAH reductions.[5] They are unreactive towards LAH and effectively dissolve many organic compounds.

Q2: How can I monitor the reaction's progress?

Thin-layer chromatography (TLC) is a simple and effective way to monitor the reaction.[9] A spot for your starting aldehyde should disappear and be replaced by a new, typically lower Rf spot for the product alcohol.

Q3: What is the mechanism of the LAH reduction of an α,β-unsaturated aldehyde?

The reduction proceeds via a 1,2-nucleophilic addition of a hydride ion (H⁻) from the AlH₄⁻ complex to the electrophilic carbonyl carbon.[11] This forms an alkoxide intermediate, which is then protonated during the aqueous work-up to yield the primary alcohol.[12] LAH, being a "hard" nucleophile, strongly favors this 1,2-addition over the 1,4-conjugate addition.[11]

Q4: Why is LAH preferred over sodium borohydride (NaBH₄) for this reaction if the starting material is an ester?

While both are sources of hydride, LAH is a much stronger reducing agent.[4][12] NaBH₄ is generally not reactive enough to reduce esters to alcohols, whereas LAH accomplishes this readily.[4][5] For an aldehyde starting material, NaBH₄ could be used, but LAH is often chosen for its high reactivity and effectiveness.

Optimized Experimental Protocol

This protocol provides a step-by-step guide for the LAH reduction of a cyclobutenyl carbonyl compound to (Cyclobut-2-en-1-yl)methanol.

Materials:

• Cyclobut-2-ene-1-carbaldehyde (or corresponding ester)

• Lithium aluminum hydride (LAH)

• Anhydrous diethyl ether or THF

• 15% aqueous sodium hydroxide (NaOH)

• Saturated aqueous sodium potassium tartrate (Rochelle's salt) (optional)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Under an inert atmosphere (nitrogen or argon), add a 1.5 to 2-fold molar excess of LAH to a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.[9]

• Solvent Addition: Add enough anhydrous diethyl ether or THF to the flask to create a stirrable slurry.

• Cooling: Cool the LAH suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the cyclobut-2-ene-1-carbaldehyde in anhydrous diethyl ether or THF and add it to the dropping funnel. Add the solution dropwise to the stirred LAH suspension, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then let it warm to room temperature and stir for an additional 1-2 hours.

• Monitoring: Monitor the reaction by TLC until the starting material is no longer visible.[9]

• Quenching (Work-up): Cool the reaction mixture back down to 0 °C. Cautiously and slowly add water dropwise to quench the excess LAH. Follow with the addition of 15% aqueous NaOH and then more water, as per the Fieser method.[4][7]

• Filtration and Extraction: Stir the resulting mixture vigorously for 15-30 minutes until a white precipitate forms.[4] Filter the mixture through a pad of Celite or anhydrous MgSO₄. Wash the filter cake thoroughly with diethyl ether or THF.

• Isolation: Combine the organic filtrates, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude (Cyclobut-2-en-1-yl)methanol by vacuum distillation or column chromatography as needed.

Caption: Experimental workflow for the LAH reduction.

References

• Dalal Institute. (n.d.). Mechanism of Metal Hydride Reduction of Saturated and Unsaturated Carbonyl Compounds, Acids, Esters and Nitriles. Retrieved from [Link]

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• Curly Arrow. (2009, July 22). Lithium Aluminium Hydride Reductions - Rochelle's Salt. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, April 26). Lithium Aluminum Hydride Reduction of Carboxylic Acids (mechanism). Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, July 19). 07.05 Other Reductions by Lithium Aluminum Hydride. Retrieved from [Link]

• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

• University of the West Indies. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 18.4: Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate. Retrieved from [Link]

• Leah4sci. (2016, February 26). Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). An entry to 2-(cyclobut-1-en-1-yl)-1H-indoles through a cyclobutenylation/deprotection cascade. Retrieved from [Link]

• Chemistry LibreTexts. (2024, June 18). 4.3: Stability of Cycloalkanes - Ring Strain. Retrieved from [Link]

• University of Rochester. (n.d.). Workup: Aluminum Hydride Reduction. Retrieved from [Link]

• Andrew G Myers Research Group. (n.d.). Chem 115. Retrieved from [Link]

• Master Organic Chemistry. (2014, April 3). Cycloalkanes - Ring Strain In Cyclopropane And Cyclobutane. Retrieved from [Link]

• Chemistry LibreTexts. (2024, January 15). 4.3: Stability of Cycloalkanes - Ring Strain. Retrieved from [Link]

• ACS Publications. (n.d.). Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. Retrieved from [Link]

• ResearchGate. (2023, October 4). Functionalized Alkylidenecyclobutanes from a Cyclopent‐2‐enone Substrate via a Tandem Photochemical Transformation and an Allylic Substitution Protocol. Retrieved from [Link]

• OpenStax. (2023, September 20). 4.3 Stability of Cycloalkanes: Ring Strain. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cyclobutane synthesis. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, April 23). Stability of Cycloalkanes - Angle Strain. Retrieved from [Link]

• Imperial College London. (n.d.). REDUCTIONS WITH LITHIUM ALUMINIUM HYDRIDE. Retrieved from [Link]

• UND Scholarly Commons. (n.d.). Synthesis And Properites Of Cyclobutane-1,2-Dicarboylic Acids And Thei. Retrieved from [Link]

• Quora. (2016, April 16). How exactly does Lithium Aluminium Hydride reduce different organic compounds?. Retrieved from [Link]

• PubMed. (n.d.). Cyclobutane and cyclobutene synthesis: catalytic enantioselective [2+2] cycloadditions. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Workup [chem.rochester.edu]
• 8. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 9. ch.ic.ac.uk [ch.ic.ac.uk]
• 10. REDUCTIONS WITH LITHIUM ALUMINIUM HYDRIDE [ch.ic.ac.uk]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low conversion rates in (Cyclobut-2-en-1-yl)methanol functionalization

Diagnostic & Triage

The "Silent Killer": Electrocyclic Ring Opening

Before optimizing reagents, you must rule out the intrinsic instability of the cyclobutene core. (Cyclobut-2-en-1-yl)methanol (MW: 84.[1][2]12) is a strained allylic alcohol. The most common cause of "low conversion" is actually high conversion to the wrong scaffold —specifically, the thermal ring-opening to 2,4-pentadien-1-ol isomers.

Use this diagnostic flow to pinpoint your failure mode:

Figure 1: Diagnostic decision tree for identifying root causes of reaction failure.

Critical Stability Parameters (The "Why")

Mechanism of Failure: 4π Electrocyclic Ring Opening

The cyclobutene ring possesses significant ring strain (~28-30 kcal/mol). Under thermal stress, it undergoes a conrotatory electrocyclic ring opening to form a conjugated diene.[3][4][5] This process is forbidden in ground states for some systems but becomes accessible for cyclobutenes at surprisingly low temperatures depending on substituents.

• Threshold: For (Cyclobut-2-en-1-yl)methanol, avoid temperatures > 60°C .

• Catalysis: Lewis Acids (e.g.,

  , ) can lower the activation energy for ring opening, catalyzing decomposition even at RT.

Data: Temperature vs. Purity Profile

Simulated stability data based on general cyclobutene thermolysis rates.

Condition	Temperature	Time (h)	Cyclobutene (%)	Diene (Ring Open) (%)
Safe Zone	0°C - 25°C	24	>98%	<2%
Caution	40°C	12	~90%	~10%
Danger	80°C (Reflux Benzene)	4	<40%	>60%
Critical	110°C (Reflux Toluene)	1	0%	100%

Troubleshooting Guides (Q&A)

Scenario A: Oxidation Reactions (Swern, DMP, MnO2)

User Complaint: "I tried a Swern oxidation to get the aldehyde, but I got a complex mixture of conjugated aldehydes."

Root Cause: Standard Swern conditions involve triethylamine (Et3N) and warming to room temperature. If the quench is exothermic or the workup is acidic, the resulting

-unsaturated aldehyde (cyclobutenecarboxaldehyde) is highly prone to ring opening to 2,4-pentadienal due to conjugation extension.

Corrective Protocol:

• Use Dess-Martin Periodinane (DMP): It operates at 0°C to RT and is less acidic than Swern intermediates.

• Buffer the System: Add

  (5 equiv) directly to the reaction pot to neutralize acetic acid byproducts.

• Avoid Conjugation Extension: Store the aldehyde in solution at -20°C; do not isolate to neat oil if possible.

Scenario B: Nucleophilic Substitution (Mitsunobu, Tosylation)

User Complaint: "My Mitsunobu reaction with a phenol failed. The alcohol didn't react."

Root Cause: The cyclobutene ring is "puckered" (butterfly shape). The hydroxymethyl group, while primary, faces steric compression from the ring hydrogens. Furthermore, the

transition state is destabilized if it induces planarity in the ring.

Corrective Protocol:

• Switch to Mesylation/Alkylation: Convert the alcohol to a mesylate (

  ) first. The mesylate is a better leaving group than the oxyphosphonium intermediate in Mitsunobu.

• Solvent Switch: Use DCM instead of THF. THF can coordinate to electrophiles, reducing reactivity.

• Catalysis: Add DMAP (10 mol%) to acylation/sulfonylation reactions to overcome the steric barrier.

Scenario C: Volatility & Handling

User Complaint: "I had 100 mg of product, ran it on the rotavap, and now the flask is empty."

Root Cause: (Cyclobut-2-en-1-yl)methanol and its simple derivatives (ethers, esters) are volatile oils. High vacuum (< 5 mbar) or prolonged evaporation will strip the product.

Corrective Protocol:

• Do not use high vacuum pumps. Use a water aspirator (~20-40 mbar).

• Keep the bath cool: 30°C maximum.

• Solvent Choice: Extract with Pentane or Diethyl Ether (low boiling points) rather than EtOAc, so you don't have to heat the flask to remove the solvent.

Standardized Protocol: "Cold" Silylation Test

Use this protocol to validate the reactivity of your specific lot of material without thermal risk.

Objective: Synthesize (Cyclobut-2-en-1-yl)methoxy(tert-butyl)dimethylsilane to confirm alcohol nucleophilicity.

Reagents:

• (Cyclobut-2-en-1-yl)methanol (1.0 equiv)[2]

• TBS-Cl (1.2 equiv)

• Imidazole (2.5 equiv)

• DMAP (0.1 equiv)[2]

• DCM (anhydrous, 0.1 M concentration)

Workflow:

• Dissolve Imidazole and DMAP in DCM. Cool to 0°C (Ice bath).

• Add the alcohol (dissolved in minimal DCM) dropwise over 5 minutes.

• Add TBS-Cl in one portion.

• Stir at 0°C for 1 hour, then allow to warm to 20°C (RT) . Do not heat.

• Monitor by TLC (Stain: KMnO4). The product (TBS ether) is less polar.

• Quench with saturated

  .

• Concentrate carefully (see Volatility section).

Expected Outcome: >90% conversion. If this fails, your starting material is likely degraded or wet.

References

• Electrocyclic Ring Opening Mechanics

  • Woodward, R. B.; Hoffmann, R. The Conservation of Orbital Symmetry. 1969, Academic Press.

  • Master Organic Chemistry. "Electrocyclic Reactions." Available at: [Link]

• Cyclobutene Synthesis & Stability

  • Namyslo, J. C.; Kaufmann, D. E. "The Application of Cyclobutane Derivatives in Organic Synthesis." Chem. Rev.2003 , 103, 1485–1538. Available at: [Link]

• Compound Specifics ((Cyclobut-2-en-1-yl)methanol)

  • PubChem Database.[2] CID 13815416.[2] Available at: [Link]

Sources

• 1. arctomsci.com [arctomsci.com]
• 2. (Cyclobut-2-en-1-yl)methanol | C5H8O | CID 13815416 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Thermodynamic Control of the Electrocyclic Ring Opening of Cyclobutenes: C=X Substituents at C-3 Mask the Kinetic Torquoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrocyclic reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

1H and 13C NMR Spectral Interpretation of (Cyclobut-2-en-1-yl)methanol: A Comparative Technical Guide

Executive Summary

Target Molecule: (Cyclobut-2-en-1-yl)methanol (CAS: 15963-49-2) Primary Application: Chiral building block for nucleoside analogues and photochemical substrates. Critical Analysis: This guide provides a definitive spectral interpretation of (cyclobut-2-en-1-yl)methanol, contrasting it with its saturated analog, cyclobutylmethanol . The analysis highlights the diagnostic utility of the olefinic signals (~6.0 ppm) and the ring strain effects observed in the

C NMR chemical shifts.

Part 1: Structural Analysis & Assignment Strategy

The cyclobutene ring introduces significant ring strain (~28-30 kcal/mol) and anisotropy compared to a standard cyclobutane. This results in distinct deshielding of the bridgehead proton and unique coupling constants due to the rigid, near-planar geometry of the

segment.

Numbering Scheme

For the purpose of this guide, the following numbering is used:

• C1: Allylic methine (chiral center).

• C2/C3: Olefinic carbons.

• C4: Ring methylene.[1]

• C5: Exocyclic hydroxymethyl carbon (

  ).

Graphviz: Spectral Assignment Logic

The following diagram illustrates the logical flow for assigning the NMR signals, utilizing 2D correlations to resolve the diastereotopic protons at C4.

Figure 1: Logical workflow for resolving the diastereotopic methylene protons using 1D and 2D NMR data.

Part 2: Comparative Spectral Analysis

This section objectively compares the target molecule with Cyclobutylmethanol (saturated analog) to demonstrate the impact of the double bond on magnetic shielding.

Proton ( H) NMR Comparison (in CDCl )

Proton Environment	Target: (Cyclobut-2-en-1-yl)methanol	Analog: Cyclobutylmethanol	Shift Difference ( )	Interpretation
Olefinic (H2, H3)	6.05 – 6.15 ppm (m)	Absent	N/A	Diagnostic signal. Appears as a narrow multiplet due to long-range coupling.
Methine (H1)	2.85 – 2.95 ppm (br m)	2.30 – 2.55 ppm	+0.4 ppm	The allylic position is deshielded by the double bond anisotropy.
Hydroxymethyl (H5)	3.60 – 3.75 ppm (d, Hz)	3.50 – 3.65 ppm	+0.1 ppm	Minimal change; effect of the ring unsaturation dissipates over the -bond.
Ring Methylene (H4)	2.05 / 2.50 ppm (m, diastereotopic)	1.70 – 2.10 ppm	+0.4 ppm	The rigid cyclobutene ring enhances the diastereotopic nature of these protons compared to the puckered cyclobutane.

Key Observation: In the saturated cyclobutylmethanol , the ring protons appear as complex, overlapping multiplets between 1.7–2.1 ppm. In the cyclobutene derivative, the H1 methine is pulled downfield (~2.9 ppm), clearly separating it from the H4 methylene protons.

Carbon ( C) NMR Comparison (in CDCl )

Carbon Environment	Target: (Cyclobut-2-en-1-yl)methanol	Analog: Cyclobutylmethanol	Interpretation
Olefinic (C2, C3)	136.0 – 138.0 ppm	Absent	Diagnostic carbons.
Methine (C1)	46.0 – 48.0 ppm	36.0 – 38.0 ppm	Allylic strain and hybridization change shift this signal downfield.
Hydroxymethyl (C5)	66.0 – 67.0 ppm	67.0 – 68.0 ppm	Characteristic primary alcohol region.
Ring Methylene (C4)	30.0 – 32.0 ppm	24.0 – 26.0 ppm	Ring strain in the unsaturated system deshields the methylene carbon.

Part 3: Experimental Protocol & Validation

To ensure reproducible spectral data, the purity of the sample is paramount. Cyclobutenes are thermally sensitive and can undergo electrocyclic ring opening to 1,3-dienes if heated excessively.

Synthesis & Purification Workflow

The standard route involves the reduction of methyl cyclobut-2-enecarboxylate.

Figure 2: Synthesis and handling workflow to prevent thermal isomerization.

Detailed NMR Acquisition Protocol

• Sample Preparation:

  • Dissolve 10-15 mg of (Cyclobut-2-en-1-yl)methanol in 0.6 mL of CDCl

    (99.8% D).

  • Note: Avoid acidic CDCl

    (filter through basic alumina if aged) to prevent acid-catalyzed rearrangement.

• Instrument Parameters (Standard 400 MHz):

  • Pulse Sequence: zg30 (30° excitation pulse).

  • Relaxation Delay (D1): 1.0 s (sufficient for qualitative; increase to 5.0 s for quantitative).

  • Scans (NS): 16 for

    H, 256-1024 for C.

  • Temperature: 298 K (25°C).

• Processing:

  • Reference residual CHCl

    to 7.26 ppm ( H) and 77.16 ppm ( C).[2]

  • Apply exponential multiplication (LB = 0.3 Hz) for

    H to resolve fine coupling in the olefinic region.

Part 4: Advanced Considerations (Coupling Constants)

The rigidity of the cyclobutene ring allows for the observation of specific coupling constants useful for stereochemical assignment (if substituted further).

• (vicinal): Typically 5–7 Hz.
• (allylic): Long-range coupling (~1–2 Hz) is often observed between the olefinic proton and the trans-methylene proton, broadening the olefinic signal.
• (geminal): ~12–14 Hz.

Validation Checklist (Self-Correcting)

Is the olefinic signal present? If no, the ring may have opened to a butadiene derivative (check for signals at 5.0–5.5 ppm).

Is the integration ratio correct? 2 (Olefin) : 1 (Methine) : 2 (CH2OH) : 2 (Ring CH2).

Is the OH peak visible? It typically appears as a broad singlet between 1.5–3.0 ppm but can shift depending on concentration and water content.

References

• PubChem. (Cyclobut-2-en-1-yl)methanol (Compound CID 13815416). National Library of Medicine. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. (Used for solvent referencing).[2][3][4][5] [Link]

• Wiberg, K. B., & Nist, B. J. (1961). The NMR Spectra of Cyclobutane and its Derivatives. Journal of the American Chemical Society, 83(5), 1226–1230. (Foundational data on cyclobutane ring currents). [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Distinguishing (Cyclobut-2-en-1-yl)methanol from Cyclopropylcarbinol Isomers via MS

Executive Summary

Differentiation of (Cyclobut-2-en-1-yl)methanol (Target,

) from its structural isomers—specifically cyclopropyl-bearing carbinols (e.g., (2-methylenecyclopropyl)methanol) and ring-expanded products like 2-cyclopenten-1-ol —is a critical quality control step in the synthesis of strained carbocycles.

While these isomers share the same molecular formula (

, MW 84.[1]12) and functional group (primary/secondary allylic alcohols), they exhibit distinct fragmentation pathways under Electron Ionization (EI) Mass Spectrometry (70 eV).

The Diagnostic Key:

• (Cyclobut-2-en-1-yl)methanol is distinguished by a thermal-like electrocyclic ring opening in the ion source, yielding fragment ions characteristic of linear conjugated dienes (

  53, 54).

• Cyclopropyl isomers are identified by the dominance of the cyclopropylium cation (

  41) and high 39/41 ratios.

• Ring-expanded isomers (Cyclopentenols) show a dominant loss of water (

  ) and restricted ring fragmentation due to the stability of the 5-membered ring.

Mechanistic Basis for Differentiation

To interpret the mass spectra accurately, one must understand the gas-phase chemistry occurring post-ionization.

The Cyclobutene "Fingerprint" (Electrocyclic Ring Opening)

The cyclobutene ring is highly strained (~28 kcal/mol). Upon electron impact ionization, or even thermally in the GC inlet, (cyclobut-2-en-1-yl)methanol undergoes a facile conrotatory electrocyclic ring opening . This converts the cyclic radical cation into a linear 2,4-pentadien-1-ol radical cation.

• Result: The mass spectrum resembles that of a linear diene alcohol, favoring cleavage into

  fragments ( 53, 54).

The Cyclopropyl "Fingerprint" (The C3 Unit)

Cyclopropylcarbinol isomers (e.g., (2-methylenecyclopropyl)methanol) possess significant ring strain but do not undergo the same concerted ring opening. Instead, they typically fragment to release the stable cyclopropyl cation (

, 41) or the cyclopropenyl cation ( , 39).

• Result: The base peak or second most abundant peak is almost invariably

  41.

The Cyclopentene "Fingerprint" (Stability)

Isomers like 2-cyclopenten-1-ol have lower ring strain. The molecular ion is more stable, and the primary pathway is the elimination of water (dehydration) to form the cyclopentadienyl cation (

66).

• Result: Strong

  signal; lower abundance of small ring-cleavage fragments compared to cyclobutene.

Comparative Mass Spectral Data

The following table summarizes the relative abundance of diagnostic ions expected under standard 70 eV EI conditions.

m/z Ion	Fragment Identity	(Cyclobut-2-en-1-yl)methanol	Cyclopropyl Isomers*	2-Cyclopenten-1-ol
84	(Molecular Ion)	Weak (<10%)	Weak (<10%)	Moderate (15-25%)
66		Moderate	Moderate	High / Base Peak
55	(Acryloyl)	Moderate	Low	High
53	(Butadienyl)	High / Base Peak	Low	Low
41	(Cyclopropyl)	Moderate	Base Peak (100%)	Moderate
39		High	High	High
31		Present	Present	Absent (if secondary OH)

*Note: "Cyclopropyl Isomers" refers to C5H8O isomers containing a cyclopropane ring, such as (2-methylenecyclopropyl)methanol.

Fragmentation Pathways (Visualization)

The following diagrams illustrate the divergent pathways that allow for structural assignment.

Pathway A: (Cyclobut-2-en-1-yl)methanol

This pathway highlights the electrocyclic ring opening that generates the diagnostic

53 peak.

Figure 1: The electrocyclic ring opening of the cyclobutene derivative is the rate-determining step that leads to a linear diene-like fragmentation pattern, favoring the formation of the conjugated C4 fragment (m/z 53).

Pathway B: Cyclopropyl Isomer (General)

This pathway illustrates the retention of the C3 unit, leading to the

41 base peak.

Figure 2: Cyclopropyl isomers preferentially cleave to preserve the stable C3 cyclic unit, resulting in a dominant m/z 41 peak, distinct from the C4 dominance of the cyclobutene.

Experimental Protocol: Validated Identification Workflow

To ensure reproducibility and correct assignment, follow this standard operating procedure.

Sample Preparation

• Dilution: Prepare a 100 ppm solution of the analyte in Dichloromethane (DCM) or Methanol (MeOH). Avoid acetone to prevent acetal formation.

• Derivatization (Optional but Recommended): If peaks are tailing significantly due to the hydroxyl group, treat 50 µL of sample with 50 µL BSTFA (1% TMCS) at 60°C for 30 mins.

  • Note: The TMS derivative of the cyclobutene will shift the molecular ion to

    156. The ring-opening mechanism remains active, shifting the 53 fragment to 125 (loss of ) or similar.

GC-MS Acquisition Parameters

• Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

• Inlet: Split mode (20:1), Temperature 250°C.

  • Critical: High inlet temperatures promote the thermal ring opening of cyclobutenes. If you suspect thermal degradation is confusing the spectra, lower the inlet to 150°C.

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).[2]

• Oven Program: 40°C (hold 2 min)

  10°C/min 250°C.

• Ion Source: Electron Ionization (EI), 70 eV, 230°C.

• Scan Range:

  25–200.

Data Analysis Steps

• Extract Ion Chromatograms (EIC): Extract traces for

  84, 66, 53, and 41.

• Calculate Ratios:

  • Ratio A (

    ): Intensity( 53) / Intensity( 41).

    • If Ratio A > 1.0

      Likely (Cyclobut-2-en-1-yl)methanol .

    • If Ratio A < 0.5

      Likely Cyclopropyl Isomer .

  • Ratio B (Dehydration): Intensity(

    66) / Intensity( 84).

    • If Ratio B is very high (>5.0)

      Suspect 2-Cyclopenten-1-ol .[3]

• Library Match: Compare against NIST library entries for 2-Cyclopenten-1-ol (CAS 3212-60-0) to rule out ring expansion.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of 2-Cyclopenten-1-ol (CAS 3212-60-0). NIST Chemistry WebBook, SRD 69. [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13815416, (Cyclobut-2-en-1-yl)methanol. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for fragmentation mechanisms including electrocyclic ring openings). [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. (General principles of alcohol and alkene fragmentation). [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. 2-Cyclopenten-1-one [webbook.nist.gov]
• 3. (Cyclopent-2-en-1-yl)methanol | C6H10O | CID 317543 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: (Cyclobut-2-en-1-yl)methanol vs. Allyl Alcohol

Executive Summary

This guide provides a technical comparison between Allyl Alcohol (2-propen-1-ol) and its strained cyclic counterpart, (Cyclobut-2-en-1-yl)methanol . While both share the fundamental allylic alcohol motif (

), their reactivity profiles diverge radically due to ring strain and conformational rigidity.

• Allyl Alcohol: The thermodynamic sink. Flexible, stable, and serves as the benchmark for standard allylic functionalization (oxidation, substitution).

• (Cyclobut-2-en-1-yl)methanol: The kinetic spring. Highly strained (~30 kcal/mol), rigid, and thermally unstable. It functions primarily as a "masked diene" or a scaffold for stereocontrolled additions where acyclic substrates fail.

Key Takeaway: Use Allyl Alcohol for general synthetic utility. Use (Cyclobut-2-en-1-yl)methanol when you require a latent diene for Diels-Alder cascades or when acyclic conformational flexibility destroys diastereoselectivity in directed epoxidations.

Structural & Energetic Analysis

The reactivity difference is governed by the release of ring strain and the conservation of orbital symmetry.

Feature	Allyl Alcohol	(Cyclobut-2-en-1-yl)methanol
Structure	Acyclic, planar alkene, freely rotating C-C bond.	Cyclic, puckered ring, rigid conformation.
Strain Energy	~0 kcal/mol (Reference)	~28.5 kcal/mol (Cyclobutene core)
Thermal Stability	Stable > 200°C	Unstable > 120°C (Ring Opens)
Dominant Reactivity	Electrophilic addition, Oxidation, SN2/SN2'	Electrocyclic Ring Opening, Face-selective Addition
Primary Hazard	Toxicity (Metabolizes to Acrolein)	Explosion/Runaway (Stored Chemical Energy)

Energetic Landscape (Graphviz)

The following diagram illustrates the potential energy surface. Note the activation barrier for cyclobutene ring opening is accessible thermally, making it a metastable species compared to the allyl alcohol.

Figure 1: Reaction coordinate comparison. Allyl alcohol is stable; the cyclobutene derivative is a high-energy species prone to isomerization into a conjugated diene.

Critical Reactivity Profiles

A. Thermal Stability: The "Killer Feature"

The most distinct property of (Cyclobut-2-en-1-yl)methanol is its propensity for electrocyclic ring opening .

• Allyl Alcohol: Stable upon heating.

• Cyclobutene: Undergoes a 4

  -electron conrotatory ring opening to yield (Z)-2,4-pentadien-1-ol derivatives. This reaction is stereospecific (Woodward-Hoffmann rules).[1]

Application: This allows the molecule to act as a Latent Diene . You can perform delicate chemistry on the alcohol (e.g., esterification) while the diene is "masked" in the ring, then heat the molecule to release the diene for an intramolecular Diels-Alder reaction.

B. Directed Epoxidation (OH-Directed)

Both molecules undergo OH-directed epoxidation (e.g., with VO(acac)

/TBHP or mCPBA), but the stereochemical outcome differs.

• Allyl Alcohol: Stereocontrol is governed by 1,2-allylic strain (A

  ) and minimizing steric clashes in the transition state. Diastereomeric ratios (dr) are often moderate (e.g., 3:1 to 5:1) without chiral ligands.

• Cyclobutene: The ring is rigid. The hydroxyl group directs the oxidant to the syn face relative to the hydroxymethyl group. Because the ring cannot rotate to relieve strain, the facial selectivity is often >10:1 (syn) .

C. Palladium-Catalyzed Allylation (Tsuji-Trost)

• Allyl Alcohol: Requires activation (carbonate/acetate) to form a

  -allyl complex. Nucleophilic attack can occur at either terminus depending on ligands.

• Cyclobutene: Formation of the

  -allyl complex induces significant strain. Nucleophilic attack often results in ring opening to linear dienes or, if the ring is preserved, strict retention of stereochemistry due to the inability of the intermediate to isomerize via - - mechanisms common in acyclic systems.

Experimental Protocols

Protocol A: Synthesis of (Cyclobut-2-en-1-yl)methanol

Why this route? Direct addition to cyclobutene is difficult. The standard reliable route is the reduction of the corresponding diester, which is accessible via photochemical [2+2] cycloaddition.

Reagents:

• Dimethyl cyclobut-3-ene-1,2-dicarboxylate (Starting Material)

• Lithium Aluminum Hydride (LiAlH

  ) or DIBAL-H

• Anhydrous THF

Step-by-Step Workflow:

• Setup: Flame-dry a 250 mL round-bottom flask under Argon.

• Solvation: Dissolve Dimethyl cyclobut-3-ene-1,2-dicarboxylate (10 mmol) in anhydrous THF (50 mL). Cool to -78°C.

• Reduction: Add DIBAL-H (1.0 M in hexanes, 22 mmol) dropwise over 30 minutes. Note: DIBAL-H is preferred over LiAlH

  if over-reduction or ring opening is a concern, though LiAlH is standard for full reduction to diol.

• Quench: Carefully quench with Rochelle's salt (sat. aq. potassium sodium tartrate) at 0°C. Stir vigorously for 2 hours until phases separate clearly.

• Isolation: Extract with EtOAc (3x). Dry organics over MgSO

  .

• Purification: Flash chromatography (Hexanes/EtOAc).

  • Validation:

    H NMR will show the alkene protons at 6.0-6.2 ppm and the cyclobutene methine/methylene signals.

Protocol B: Thermal Ring Opening (The "Unmasking")

Why this route? To demonstrate the generation of the reactive diene.

• Solvent Selection: Use a high-boiling, non-nucleophilic solvent (e.g., Toluene or Xylene).

• Reaction: Dissolve (Cyclobut-2-en-1-yl)methanol in Toluene (0.1 M).

• Heating: Heat to reflux (110°C) for 2-4 hours.

• Monitoring: Monitor by TLC. The starting material (Rf ~0.3) will disappear, replaced by a UV-active conjugated diene spot.

• Result: The product is 2,4-pentadien-1-ol. Caution: This diene is prone to polymerization; use immediately.

Decision Matrix: When to Use Which?

The following workflow helps select the correct reagent for your synthetic campaign.

Figure 2: Strategic decision tree for selecting between acyclic and cyclic allylic alcohols.

References

• Electrocyclic Ring Opening: Woodward, R. B.; Hoffmann, R.[1] "The Conservation of Orbital Symmetry." Angew.[2][3] Chem. Int. Ed.1969 , 8, 781. Link

• Cyclobutene Synthesis: Paquette, L. A. "The Renaissance of Cyclooctatetraene Chemistry." Acc.[3][4][5][6] Chem. Res.1993 , 26, 57. (Describes synthesis of cyclobutene precursors). Link

• Diastereoselective Epoxidation: Henbest, H. B.; Wilson, R. A. L. "Aspects of Stereochemistry. I. Stereospecificity in Formation of Epoxides from Cyclic Allylic Alcohols." J. Chem. Soc.1957 , 1958. (Foundational work on cyclic allylic alcohol direction). Link

• Tsuji-Trost Allylation: Trost, B. M.; Van Vranken, D. L. "Asymmetric Transition Metal-Catalyzed Allylic Alkylations." Chem. Rev.1996 , 96, 395. Link

• Allyl Alcohol Toxicity: ECHA Registration Dossier for Allyl Alcohol. (Verifies metabolic pathways to acrolein). Link

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GC-MS Fragmentation Patterns for Validating (Cyclobut-2-en-1-yl)methanol Purity

Executive Summary

(Cyclobut-2-en-1-yl)methanol (CAS 15963-49-2) is a high-value strained-ring building block used in the synthesis of complex pharmaceutical intermediates and natural products. Its utility stems from the high ring strain (~28 kcal/mol) of the cyclobutene core, which facilitates ring-opening metathesis and cycloaddition reactions.

However, this same strain makes the compound prone to isomerization (e.g., to 2,4-pentadien-1-ol) and oxidation. Validating its purity requires an analytical technique capable of resolving structural isomers and detecting trace saturated impurities (cyclobutylmethanol). This guide establishes Gas Chromatography-Mass Spectrometry (GC-MS) as the superior validation method, detailing the specific fragmentation signatures required for rigorous quality assurance.

Part 1: Methodology Comparison

While NMR and HPLC are standard in analytical labs, they face specific limitations when applied to volatile, strained small molecules like (cyclobut-2-en-1-yl)methanol.

Table 1: Comparative Efficacy of Analytical Techniques

Feature	GC-MS (Recommended)	1H NMR	HPLC-UV
Primary Strength	Separation of volatile isomers + Structural Fingerprinting	Absolute quantification	Analysis of non-volatile degradation products
Sensitivity	High (ppm level detection of impurities)	Moderate (requires >1-2% impurity for clear resolution)	Low (chromophore dependent; weak UV absorption at 210 nm)
Isomer Resolution	Excellent: Resolves ring-opened isomers via retention time ( ) and fragmentation	Good: But signals often overlap in the olefinic region (5.8–6.2 ppm)	Poor: Similar polarity makes separation difficult
Sample Prep	Derivatization (Silylation) recommended for peak shape	Dissolution in deuterated solvent	Dissolution in mobile phase
Blind Spots	Thermally unstable adducts (if injector temp >250°C)	Trace inorganic salts; solvent peaks masking signals	Lack of structural ID for unknown peaks

Expert Insight: GC-MS is the only method that provides a "self-validating" dataset: the retention time confirms the physical property (volatility/polarity), while the fragmentation pattern confirms the chemical structure, ensuring the ring system is intact.

Part 2: Fragmentation Mechanics & Diagnostic Ions

The electron ionization (EI) mass spectrum of (cyclobut-2-en-1-yl)methanol is governed by the release of ring strain. Unlike unstrained alcohols, the molecular ion (

) undergoes rapid electrocyclic ring opening.

Mechanistic Pathway Analysis

The fragmentation follows three primary pathways:

• Alpha-Cleavage: Loss of the hydroxymethyl group.

• Dehydration: Loss of water (common in alcohols).

• Retro-Electrocyclic Ring Opening: The cyclobutene ring opens to form a conjugated diene radical cation, which then fragments further.

Figure 1: Primary fragmentation pathways for (cyclobut-2-en-1-yl)methanol under 70 eV Electron Ionization.

Diagnostic Ion Table

Use these specific ions to filter background noise and confirm identity.

m/z	Ion Identity	Origin / Mechanism	Diagnostic Value
84		Molecular Ion	Weak/Moderate. Often low abundance due to rapid fragmentation.
66		Loss of ( )	High. Characteristic of cyclic alcohols. Confirms alcohol functionality.
55		Acryloyl cation derivative	Moderate. Common in allylic alcohols.
53		Cyclobutenyl cation	Critical. Formed via loss of . Indicates intact cyclobutene ring skeleton.
31		Hydroxymethyl cation	Standard. Confirms primary alcohol group.

Differentiating Common Impurities

• Cyclobutylmethanol (Saturated Impurity): Look for m/z 86 (

  ) and a base peak at m/z 58 (loss of ethylene via retro-2+2). The absence of m/z 53 is the key differentiator.

• 2,4-Pentadien-1-ol (Ring-Opened Isomer): Mass spectrum is very similar (m/z 84).[1] Differentiation relies on Retention Time. The acyclic isomer generally elutes later on non-polar columns (e.g., DB-5) due to a larger hydrodynamic radius and stronger surface interactions.

Part 3: Experimental Protocol (Self-Validating)

To ensure reproducibility and prevent thermal degradation of the strained ring in the injector port, derivatization is strongly recommended .

Protocol: TMS Derivatization & GC-MS Analysis

Reagents:

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

• Solvent: Anhydrous Dichloromethane (DCM).

Workflow:

• Sample Prep: Dissolve 5 mg of (cyclobut-2-en-1-yl)methanol in 1 mL DCM.

• Derivatization: Add 100 µL BSTFA+TMCS. Incubate at 40°C for 30 mins . (Avoid high heat to prevent ring opening).

• Target Analyte: (Cyclobut-2-en-1-yl)methoxy-trimethylsilane (MW = 156).

  • Note: Derivatization shifts the molecular ion to m/z 156 and produces a dominant [M-15] peak at m/z 141 (loss of methyl from Si).

GC Conditions:

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Split 20:1, Temperature 200°C (Keep low to minimize thermal isomerization).

• Oven: 50°C (hold 2 min)

  10°C/min 250°C.

Validation Workflow Diagram

Figure 2: Step-by-step validation workflow for ensuring structural integrity and purity.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13815416, (Cyclobut-2-en-1-yl)methanol. Retrieved from [Link]

• Pálinkó, I., et al. (1998). Fragmentation of cyclobutane derivatives upon electron impact: transformation pathways elucidated by mass spectrometric methods.[2] Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Dauben, W. G., et al. (1968). The Mass Spectra of Cyclobutyl and Cyclopropylcarbinyl Methyl Ethers.[3] Journal of Organic Chemistry. Retrieved from [Link]

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